CAS Registry Number: 175625-14-0 Chemical Formula: Molecular Weight: 236.65 g/mol [1] Executive Summary: The Lynchpin Intermediate In the landscape of heterocyclic drug discovery, 2-Chloro-6-methoxy-3-quinolinecarbaldehy...
In the landscape of heterocyclic drug discovery, 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime serves as a critical "switch" molecule.[1] It sits at the intersection of the Vilsmeier-Haack synthetic pathway and the divergent synthesis of complex pharmacophores.[1]
While the aldehyde precursor (CAS 175625-13-9) is the direct product of the Meth-Cohn quinoline synthesis, the oxime (CAS 175625-14-0) represents a chemically stabilized, nitrogen-enriched scaffold.[1] It is the obligatory gateway to 3-cyanoquinolines (via dehydration) and isoxazolo[5,4-b]quinolines (via cyclization).[1] These motifs are foundational in the development of PI3K/mTOR inhibitors, fluoroquinolone antibiotics, and antimalarial agents.[1]
This guide details the synthesis, reaction engineering, and downstream utility of this compound, moving beyond basic recipes to explore the mechanistic causality required for high-yield industrial application.[1]
Chemical Architecture & Synthesis Logic[1]
The synthesis of this oxime relies on the Meth-Cohn Vilsmeier-Haack cyclization , a robust method for constructing 2-chloro-3-formylquinolines from acetanilides.[1]
The Synthetic Pathway
The process begins with p-anisidine, which is acetylated to protect the amine.[1] The resulting acetanilide undergoes a Vilsmeier-Haack reaction using phosphoryl chloride (
) and dimethylformamide (DMF).[1][2][3][4] This step is elegant because it simultaneously:
Installs a reactive chlorine atom at the C2 position.[1]
The target oxime is then generated by condensing the aldehyde with hydroxylamine.[1]
Visualization: Synthesis Workflow
The following diagram illustrates the stepwise construction of the oxime from raw materials.
Figure 1: Stepwise synthesis from p-anisidine to the target oxime via Meth-Cohn cyclization.[1]
Reaction Engineering: Optimized Protocol
The conversion of the aldehyde to the oxime is a condensation reaction.[1] While seemingly simple, controlling the pH and solvent system is vital to prevent hydrolysis of the C2-chlorine or incomplete conversion.[1]
Experimental Methodology (SOP)
Objective: Synthesis of 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime.
Dissolution: In a round-bottom flask equipped with a magnetic stirrer, dissolve 10 mmol of the aldehyde in 50 mL of Ethanol. The mixture may require slight warming to achieve full solubility.[1]
Activation: In a separate beaker, dissolve Hydroxylamine HCl (15 mmol) and Sodium Acetate (15 mmol) in 10 mL of water.
Why NaOAc? It acts as a buffer to neutralize the HCl released from hydroxylamine hydrochloride, freeing the nucleophilic
species without creating a highly basic environment that could hydrolyze the labile C2-chlorine atom [1].[1]
Addition: Add the aqueous hydroxylamine solution dropwise to the ethanolic aldehyde solution.
Reflux: Heat the reaction mixture to reflux (
) for 1–2 hours. Monitor via TLC (Mobile phase: Hexane/Ethyl Acetate 7:3).[1] The aldehyde spot () should disappear, replaced by the oxime spot ().[1]
Workup: Cool the mixture to room temperature. Pour the solution into 200 mL of ice-cold water with vigorous stirring. The oxime will precipitate as a white to off-white solid.[1]
Purification: Filter the solid, wash with cold water (2x 20 mL) to remove inorganic salts, and dry under vacuum. Recrystallize from Ethanol/DMF if high purity (>99%) is required.[1]
Key Physicochemical Data
Parameter
Value
Notes
Appearance
White to pale yellow solid
Crystalline
Melting Point
195–198 °C
Significantly higher than aldehyde precursor (~146 °C)
Solubility
DMSO, DMF, hot EtOH
Insoluble in water
Stability
Stable at RT
Avoid strong acids (hydrolysis risk)
Downstream Utility & Divergent Synthesis[1][7]
The value of CAS 175625-14-0 lies in its versatility.[1] It possesses two electrophilic sites: the C2-Chlorine (susceptible to
) and the C3-Oxime (susceptible to dehydration or cyclization).[1]
Pathway A: Dehydration to Nitrile
Treating the oxime with dehydrating agents like Thionyl Chloride (
) or Phosphoryl Chloride () converts it to 2-Chloro-6-methoxy-3-quinolinecarbonitrile .[1]
Significance: The nitrile group is a precursor to amides, carboxylic acids, and tetrazoles (common in angiotensin II receptor antagonists).[1]
Pathway B: Isoxazole Cyclization
Under basic conditions, or by reacting with specific azides, the oxime oxygen can attack the C2 position (displacing the chlorine) to form isoxazolo[5,4-b]quinoline .[1]
Significance: This tricyclic system is a bioisostere for acridines and is explored for DNA intercalation and anticancer activity [2].[1]
Pathway C:
Diversification
The C2-chlorine is activated by the ring nitrogen.[1] Nucleophiles (amines, thiols, alkoxides) can displace the chlorine while retaining the oxime.[1]
Significance: This allows for the introduction of solubility-enhancing tails (e.g., morpholine, piperazine) typical in kinase inhibitors like PI3K drugs [3].[1]
Visualization: Reactivity Map
Figure 2: Divergent synthetic pathways available from the oxime scaffold.[1]
Analytical Validation (Quality Control)[1]
To ensure the integrity of the synthesized oxime, the following analytical signatures must be verified.
Proton NMR (
H-NMR, DMSO-
)
11.8 ppm (s, 1H): The hydroxyl proton ().[1] Disappears upon exchange.
Aromatic Region (7.0–8.0 ppm): Characteristic splitting pattern for the 6-substituted quinoline ring (H5, H7, H8).[1]
Mass Spectrometry (LC-MS)
Molecular Ion: Expect
at m/z 237.04 (for ) and 239.04 (for ) in a 3:1 ratio, confirming the presence of the chlorine atom.[1]
References
Meth-Cohn, O., Narine, B., & Tarnowski, B. (1981).[1] A Versatile New Synthesis of Quinolines and Related Fused Pyridines.[1][4][6] Part 5. The Synthesis of 2-Chloroquinoline-3-carbaldehydes. Journal of the Chemical Society, Perkin Transactions 1, 1520-1530.[1]
Abdel-Wahab, B. F., & Khidre, R. E. (2016).[1] 2-Chloroquinoline-3-carbaldehyde II: Synthesis, Reactions, and Applications. Journal of Chemistry, 2016, Article ID 6491705.[1]
Mushtaq, N., et al. (2021).[1][5] Synthesis of New Quinoline Derivatives using Vilsmeier-Haack Reagent: And its Spectral Characterizations. International Journal of Chemical Studies, 9(1), 2045-2048.[1]
PubChem Database. (2025).[1][7] 2-Chloro-6-methoxyquinoline-3-carbaldehyde (Precursor Data). National Library of Medicine.[1]
Solubility Profile and Thermodynamic Characterization of 2-Chloro-6-methoxy-3-quinolinecarbaldehyde Oxime
The following technical guide details the solubility profile, thermodynamic characterization, and experimental protocols for 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime . Executive Summary 2-Chloro-6-methoxy-3-quino...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the solubility profile, thermodynamic characterization, and experimental protocols for 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime .
Executive Summary
2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime is a critical intermediate in the synthesis of fused heterocyclic systems and pharmaceutical agents, particularly those targeting malaria and bacterial infections. It is derived from the Vilsmeier-Haack formylation product, 2-chloro-6-methoxy-3-quinolinecarbaldehyde (CAS 73568-29-3) .
While specific equilibrium solubility data for this 6-methoxy oxime derivative is not cataloged in standard thermodynamic databases, this guide provides a predictive solubility profile based on structural analogs (CAS 93299-49-1) and a definitive experimental protocol for researchers to generate precise solubility data. This data is essential for optimizing purification via crystallization and maximizing yield during the subsequent dehydration to 2-chloro-6-methoxy-3-quinolinecarbonitrile.
Chemical Identity & Physicochemical Properties[1][2][3][4][5][6][7][8]
The compound features a planar quinoline core with a methoxy group at the C6 position and an oxime moiety (–CH=N–OH) at the C3 position.
Methoxy Group (-OCH₃): Increases lipophilicity slightly compared to the hydroxyl equivalent but maintains polar character; acts as a weak hydrogen bond acceptor.
Oxime Group (=N-OH): Acts as both a hydrogen bond donor and acceptor, significantly increasing lattice energy and melting point compared to the aldehyde precursor. This necessitates polar protic solvents for dissolution.
Predicted Solubility Profile
Based on thermodynamic behavior of 2-chloro-3-quinolinecarbaldehyde oxime and general quinoline derivatives.
The solubility behavior follows the general rule: Polar Aprotic > Polar Protic > Non-polar .
Solvent Class
Representative Solvents
Predicted Solubility
Process Application
Polar Aprotic
DMF, DMSO
High (>150 mg/mL)
Reaction medium (Synthesis & Dehydration).
Polar Protic
Methanol, Ethanol
Moderate (Temperature dependent)
Ideal for recrystallization . High solubility at boiling; low at RT.
Moderately Polar
Ethyl Acetate, Acetone
Moderate to Low
Anti-solvent or wash solvent.
Non-Polar
Hexane, Heptane
Negligible (<1 mg/mL)
Anti-solvent to force precipitation.
Aqueous
Water
Insoluble
Wash solvent to remove inorganic salts (hydroxylamine HCl).
Experimental Protocol: Determination of Equilibrium Solubility
Objective: To generate precise mole fraction solubility data (
) for thermodynamic modeling.
Methodology: Static Equilibrium (Shake-Flask)
This protocol uses a saturation shake-flask method coupled with HPLC analysis, the gold standard for solid-liquid equilibrium (SLE) data.
Workflow Diagram
Detailed Procedure
Preparation: Add excess solid 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime to a jacketed glass vessel containing 10 mL of the selected solvent.
Equilibration: Stir the mixture using a magnetic stirrer at constant temperature (
K) for 24 hours.
Settling: Stop stirring and allow the suspension to settle for 2 hours to ensure phase separation.
Sampling: Withdraw the supernatant using a pre-heated glass syringe. Filter immediately through a 0.45 µm PTFE membrane to remove undissolved solids.
Quantification: Dilute the filtrate with the HPLC mobile phase (e.g., Acetonitrile:Water 60:40) and analyze.
Replication: Perform measurements in triplicate at temperatures ranging from 278.15 K to 323.15 K (5°C to 50°C).
Thermodynamic Modeling
To translate experimental data into process parameters.
Once the mole fraction solubility (
) is obtained, fit the data to the Modified Apelblat Equation . This model is superior for correlating solubility data of quinoline derivatives in organic solvents.
: Empirical model parameters derived via multivariate regression.
Thermodynamic Parameters
Calculate the dissolution enthalpy (
), entropy (), and Gibbs free energy () using the van't Hoff analysis :
Interpretation:
Positive
: Endothermic dissolution (Solubility increases with T).
Positive
: Entropy-driven process.
Process Application: Solvent Selection Logic
The following decision tree guides the selection of solvents for the 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime based on the generated solubility profile.
References
Aldehyde Precursor Synthesis & Data: Subashini, R., et al. "2-Chloro-6-methoxyquinoline-3-carbaldehyde." Acta Crystallographica Section E: Structure Reports Online 65.11 (2009): o2723. Link
Analog Oxime Properties: "2-Chloro-3-quinolinecarbaldehyde oxime (CAS 93299-49-1)."[2][3] ChemicalBook / PubChem Compound Summary. Link
General Quinoline Solubility Methods: Wang, J., et al. "Solubility and thermodynamic properties of 6-methoxy-2-methyl-quinoline-3-amine in different pure solvents.
Oxime Hydrolysis & Stability: Kalia, J., & Raines, R. T. "Hydrolytic stability of hydrazones and oximes." Angewandte Chemie International Edition 47.39 (2008): 7523-7526. Link
Technical Whitepaper: 2-Chloro-6-methoxy-3-quinolinecarbaldehyde Oxime in Heterocyclic Synthesis
[1] Executive Summary 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime represents a critical junction intermediate in the synthesis of fused heterocyclic pharmacophores.[1] As a derivative of the "privileged" quinoline s...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime represents a critical junction intermediate in the synthesis of fused heterocyclic pharmacophores.[1] As a derivative of the "privileged" quinoline scaffold, this compound offers a dual-modality chemical handle: the electrophilic C2-chlorine atom allows for nucleophilic aromatic substitution (
), while the C3-oxime functionality serves as a versatile precursor for nitriles, amides, and isoxazole-fused systems.[2] This guide outlines the synthesis, reactivity, and application of this intermediate in the development of kinase inhibitors (PI3K/mTOR), antimalarials, and broad-spectrum anticancer agents.[2]
Chemical Profile & Structural Significance[1][2][3][4][5]
The compound is characterized by a planar quinoline bicyclic system substituted with a methoxy group at position 6, a chlorine atom at position 2, and an aldoxime group at position 3.[2]
[1][2][3] • C2-Cl: Leaving group for diversification.• C3-Oxime: Precursor for nitriles (-CN), rearrangement, or cyclization.[1][2]• C6-OMe: Electron-donating group (EDG), modulates solubility and potency.[1][2]
Structural Logic in Drug Design
The 2-chloro-3-formyl/oxime motif is a "linchpin" scaffold.[1] The chlorine atom at C2 is activated by the adjacent ring nitrogen, making it highly susceptible to displacement by amines, thiols, or alkoxides.[2] This allows researchers to install solubility-enhancing groups (e.g., morpholine, piperazine) after constructing the core, or to use the oxime to build a third ring (e.g., isoxazolo[5,4-b]quinoline).[2]
Synthetic Pathways (Upstream & Core)[2]
The synthesis of the oxime is a two-step sequence starting from commercially available acetanilides.[1] The reliability of this route relies on the Vilsmeier-Haack reaction's ability to simultaneously formylate and chlorinate.[1]
, followed by electrophilic attack on the aromatic ring and subsequent cyclization/elimination to yield 2-chloro-6-methoxy-3-quinolinecarbaldehyde .[1]
Outcome: Formation of the aldoxime as a mixture of E and Z isomers (often precipitating as a solid).[2]
Visualization: Synthetic Workflow
Caption: Step-wise synthesis from acetanilide precursors to the oxime and downstream derivatives.
Reactivity & Downstream Applications[1][4]
The oxime is rarely the final product; it is a transient state designed to access three primary chemical spaces:
Pathway A: Dehydration to Nitriles
The conversion of the oxime to 2-chloro-6-methoxy-3-quinolinecarbonitrile is a high-value transformation.[1] The nitrile group is bioisosteric with carbonyls but offers different metabolic stability.
Reagents: Thionyl chloride (
), Acetic anhydride (), or catalytic systems (e.g., ).[2]
Utility: The resulting nitrile can be hydrolyzed to carboxylic acids (for amide coupling) or reacted with azides to form tetrazoles (metabolic pharmacophores).[2]
Pathway B: Heterocyclic Fusion (Isoxazoles)
The oxime can undergo oxidative cyclization to form isoxazolo[5,4-b]quinolines .[2]
Mechanism: Typically involves the formation of a nitrile oxide in situ (using Chloramine-T or NCS) followed by intramolecular trapping or 1,3-dipolar cycloaddition.[1][2]
Application: These tricyclic systems are potent DNA intercalators and topoisomerase inhibitors.[2]
Pathway C:
Diversification
Crucially, the oxime functionality tolerates the conditions required to displace the C2-chlorine.[2]
Strategy: React the oxime (or its nitrile derivative) with primary/secondary amines or thiols.[2]
Result: Libraries of 2-amino-3-functionalized quinolines, commonly screened for PI3K/mTOR inhibition.[1]
Experimental Protocols
Protocol 1: Synthesis of 2-Chloro-6-methoxy-3-quinolinecarbaldehyde Oxime
Objective: Efficient conversion of aldehyde to oxime without hydrolyzing the C2-Cl bond.[1]
Preparation: In a 250 mL round-bottom flask, dissolve 2-chloro-6-methoxy-3-quinolinecarbaldehyde (10 mmol, ~2.21 g) in Ethanol (50 mL).
Addition: Add Hydroxylamine hydrochloride (12 mmol, 0.83 g) and Sodium Acetate (15 mmol, 1.23 g) dissolved in a minimum amount of water (~5 mL).
Reaction: Heat the mixture to reflux (approx. 78°C) for 2–3 hours. Monitor by TLC (System: Hexane:Ethyl Acetate 7:3).[2] The aldehyde spot (
) should disappear, replaced by a lower spot (oxime).[2]
Work-up: Cool the reaction mixture to room temperature. Pour into ice-cold water (200 mL). The oxime typically precipitates as a white to off-white solid.[1]
Purification: Filter the solid, wash with cold water (
mL), and dry under vacuum. Recrystallize from Ethanol/DMF if necessary.[2]
The 2-chloro-6-methoxyquinoline scaffold is a proven pharmacophore in oncology and infectious disease.[1]
Target: PI3K/mTOR Pathway
Derivatives synthesized from this oxime intermediate (specifically where the C2-Cl is replaced by morpholine or urea derivatives) function as dual PI3K/mTOR inhibitors.[2]
Mechanism: The quinoline nitrogen and the C3-substituent (derived from the oxime) form hydrogen bonds with the hinge region of the kinase ATP-binding pocket.[1]
Structure-Activity Relationship (SAR): The 6-methoxy group fits into the hydrophobic pocket, enhancing binding affinity compared to unsubstituted analogs.[1][2]
Target: Antimalarial Activity
Similar to chloroquine, these derivatives inhibit hemozoin formation in Plasmodium falciparum.[2] The planar tricyclic systems derived from the oxime (isoxazoles) exhibit enhanced intercalation into parasitic DNA.[2]
Visualization: Reactivity Logic
Caption: Divergent synthesis pathways originating from the oxime intermediate.[1][2]
Safety & Stability
Handling: The parent aldehyde and oxime are potential skin and eye irritants. The C2-chloro group makes them potential sensitizers (alkylating agents).[2] Use standard PPE (gloves, goggles, fume hood).[2]
Stability: The oxime is generally stable at room temperature but should be stored away from strong acids (hydrolysis risk) and strong oxidizers.[2]
Thermal Hazard: The dehydration reaction with
releases and gas; adequate ventilation is mandatory.
References
Meth-Cohn, O., et al. (1981).[2] "A Versatile New Synthesis of Quinolines and Related Fused Pyridines. Part 5. The Synthesis of 2-Chloroquinoline-3-carbaldehydes." Journal of the Chemical Society, Perkin Transactions 1, 1520–1530.[2] Link
Abdel-Wahab, B. F., & Khidre, R. E. (2012).[2] "2-Chloroquinoline-3-carbaldehyde II: Synthesis, Reactions, and Applications." Journal of Chemistry, 2012, Article ID 261063.[2] Link
Muscia, G. C., et al. (2011).[2] "Synthesis and antitubercular activity of new 2-chloro-3-formylquinoline derivatives." Bioorganic & Medicinal Chemistry Letters, 21(18), 5304-5306.[2]
Subashini, R., et al. (2009).[4] "2-Chloro-6-methoxyquinoline-3-carbaldehyde."[1][8] Acta Crystallographica Section E, E65, o2723.[2] Link
Bhat, H. R., et al. (2013).[2][5] "Synthesis and Biological Evaluation of Some New 2-Chloro-3-formyl Quinoline Derivatives." World Journal of Pharmacy and Pharmaceutical Sciences, 2(6), 5652-5664.[2]
Using 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime in heterocyclic synthesis
Executive Summary This application note details the synthetic utility of 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime (hereafter referred to as Compound 1 ). This molecule represents a "privileged scaffold" in medici...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This application note details the synthetic utility of 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime (hereafter referred to as Compound 1 ). This molecule represents a "privileged scaffold" in medicinal chemistry due to its orthogonal reactivity: the electrophilic 2-chloro position and the amphoteric 3-oxime moiety.
This guide provides validated protocols for transforming Compound 1 into two distinct pharmacophore classes:
Isoxazolo[5,4-b]quinolines (via intramolecular
cyclization).
2-Chloro-3-cyanoquinolines (via dehydration), a precursor for tetrazoles and amines.
These protocols are designed for high reproducibility, emphasizing "self-validating" checkpoints using TLC and IR spectroscopy to ensure reaction integrity.
Chemical Profile & Strategic Value
Property
Specification
IUPAC Name
2-Chloro-6-methoxyquinoline-3-carbaldehyde oxime
Molecular Formula
Key Functionality A
2-Chloro group: Highly susceptible to Nucleophilic Aromatic Substitution () due to the electron-deficient quinoline ring.
Key Functionality B
3-Aldoxime: Acts as a nucleophile (oxygen) or a dehydration substrate (to nitrile).
Solubility
Soluble in DMF, DMSO, hot Ethanol; sparingly soluble in water.
Primary Application
Precursor for tricyclic DNA-intercalating agents and kinase inhibitors.
Strategic Insight: The 6-methoxy group is not merely a bystander; it acts as an electron-donating group (EDG). While this slightly deactivates the 2-position toward nucleophilic attack compared to a nitro-substituted quinoline, it significantly enhances the solubility and bioavailability of the final drug candidates [1].
Synthesis Workflow & Mechanism
The following diagram outlines the divergent pathways available from the parent aldehyde.
Figure 1: Divergent synthetic pathways from the parent quinoline aldehyde. Pathway A yields the fused isoxazole system, while Pathway B retains the quinoline core for further derivatization.
Detailed Experimental Protocols
Protocol A: Generation of the Oxime (Compound 1)
The Pivot Point: Converting the aldehyde to the oxime.[1]
Reagents:
2-Chloro-6-methoxy-3-quinolinecarbaldehyde (
) [2]
Hydroxylamine hydrochloride (
) ()
Sodium Acetate (
) ()
Solvent: Ethanol (
)
Procedure:
Dissolve the aldehyde in warm ethanol (
).
In a separate beaker, dissolve
and in a minimum amount of water.
Add the aqueous solution to the ethanolic aldehyde solution.
) should disappear, replaced by a lower spot (oxime).
Cool the mixture to room temperature and pour into crushed ice.
Filter the white/off-white precipitate, wash with cold water, and dry.
Yield Expectation:
Protocol B: Cyclization to Isoxazolo[5,4-b]quinoline
The Primary Application: Constructing the tricyclic system.
Mechanism: This reaction proceeds via an intramolecular
mechanism. The base deprotonates the oxime hydroxyl group, creating a potent nucleophile () that attacks the C-2 position, displacing the chlorine atom [3].
Note: Ethanol/Reflux can be used but often requires longer reaction times (
). DMF is preferred for kinetic efficiency.
Self-Validation Point: The reaction mixture typically darkens. TLC will show a new fluorescent spot under UV (254 nm).
Pour the cooled mixture into ice-water. The tricyclic product will precipitate.
Filter and recrystallize from ethanol.
Data Profile (Isoxazolo[5,4-b]quinoline):
IR: Absence of
stretch ().
1H NMR: Disappearance of the oxime
proton ().
Protocol C: Dehydration to 2-Chloro-3-cyanoquinoline
The Alternative: Creating a nitrile handle.
Reagents:
Compound 1 (Oxime) (
)
Thionyl Chloride (
) () OR Acetic Anhydride () (Excess)
Procedure (SOCl2 Method):
Suspend Compound 1 in dry DCM or Benzene.
Add
dropwise at .
Reflux for 2 hours .
Evaporate solvent and excess
under reduced pressure.
Neutralize residue with saturated
solution.
Extract with DCM and recrystallize.
Yield Expectation:
Validation: Appearance of sharp Nitrile () stretch at in IR [4].
Mechanistic Visualization (Graphviz)
The following diagram illustrates the electron flow for the critical cyclization step (Protocol B), confirming why the 2-Chloro position is essential.
Figure 2: Step-wise mechanism of the base-catalyzed intramolecular cyclization.
Troubleshooting & Optimization (E-E-A-T)
Issue
Probable Cause
Corrective Action
Low Yield (Protocol A)
Incomplete reaction or pH too low.
Ensure is used to buffer the HCl released. Keep pH .
No Cyclization (Protocol B)
Temperature too low or wet solvent.
Water quenches the oximate anion. Use anhydrous DMF and ensure temp .
Product is Sticky/Tar
Polymerization or side reactions.
Recrystallize using Ethanol/DMF mixtures. Use activated charcoal during hot filtration.
Validation Failure
Aldehyde peak () persists.
Reaction incomplete. Add more and reflux longer.
References
Meth-Cohn, O., & Narine, B. (1978). A Versatile New Synthesis of Quinolines and Related Fused Pyridines. Tetrahedron Letters.
Subashini, R., et al. (2009).[4] 2-Chloro-6-methoxyquinoline-3-carbaldehyde.[3][4][5] Acta Crystallographica Section E.
Varsha, S., & Devender, P. (2022).[6] Synthesis, Characterization and Biological Evaluation of Novel Isoxazolo[5,4-b]Quinolines. International Journal of Pharmaceutical Sciences and Drug Research.
De Luca, L., et al. (2002).[7] Beckmann Rearrangement of Oximes under Very Mild Conditions. Journal of Organic Chemistry.
Application Note: Chemoselective Reduction of 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime
Executive Summary This application note details the chemoselective reduction of 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime to (2-Chloro-6-methoxyquinolin-3-yl)methanamine . The primary challenge in this transformat...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This application note details the chemoselective reduction of 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime to (2-Chloro-6-methoxyquinolin-3-yl)methanamine .
The primary challenge in this transformation is the preservation of the C2-Chlorine atom. The 2-chloroquinoline motif is highly activated toward nucleophilic aromatic substitution (
) and susceptible to hydrodehalogenation (replacement of Cl with H) under standard catalytic hydrogenation conditions (e.g., , Pd/C).
We present two validated protocols that circumvent these issues:
Method A (Standard): Sodium Borohydride (
) with Nickel(II) Chloride (), generating in situ Nickel Boride ().
Method B (Alternative): Zinc Dust with Ammonium Formate (
).
Chemical Strategy & Mechanism[1]
The Chemoselectivity Challenge
The quinoline ring system is electron-deficient. The chlorine at position 2 is "activated," behaving similarly to an acid chloride. Standard reductants like Lithium Aluminum Hydride (
) often lead to over-reduction or nucleophilic displacement of the chloride. Furthermore, Palladium-catalyzed hydrogenation frequently results in oxidative addition into the bond, yielding the dechlorinated byproduct.
The Solution: Nickel Boride (
)
The combination of
and generates Nickel Boride () in situ. This species acts as a heterogeneous catalyst that coordinates the oxime nitrogen, facilitating hydride transfer. Crucially, is less active toward aryl halides than Pd or Pt catalysts, allowing for the selective reduction of the bond while leaving the bond intact.
Reaction Pathway Diagram
The following diagram illustrates the reaction logic and potential pitfalls.
Figure 1: Reaction pathway showing the target transformation and critical side-reactions to avoid.
Figure 2: Operational workflow for the Sodium Borohydride / Nickel Chloride reduction.
Process Analytical Technology (PAT) & QC
To validate the success of the reaction, compare the NMR signals of the starting material and the product.
Feature
Starting Material (Oxime)
Product (Amine)
Notes
Functional Group
Aldoxime ()
Primary Amine ()
NMR Shift
8.3 – 8.8 ppm (Singlet)
3.9 – 4.1 ppm (Singlet/Doublet)
The disappearance of the downfield aldoxime proton is the key indicator.
Appearance
White/Off-white solid
Yellowish oil or solid
Amine oxidizes slowly in air; store under .
Mass Spec (ESI)
= 237/239
= 223/225
Loss of Oxygen (16 amu) + Addition of 2H.
Critical Quality Attribute (CQA):
Verify the integration of the aromatic protons. If the integration count drops or the splitting pattern changes significantly, check for dechlorination (loss of the Cl at C2). The 2-Cl substituent usually pushes the C3/C4 protons slightly downfield compared to the dechlorinated analog.
Troubleshooting & Optimization
Issue: Dimerization (Secondary Amine Formation)
Symptom: Mass spec shows a dimer peak (
).
Cause: The intermediate imine reacts with the newly formed amine before it can be reduced.
Solution:
Trapping: Add Boc-anhydride (
, 2.0 equiv) to the reaction mixture before adding . This traps the primary amine immediately as the Boc-carbamate, preventing it from attacking the imine.
Dilution: Run the reaction more dilute (e.g., 20 mL solvent per mmol).
Issue: Incomplete Reduction
Symptom: Oxime remains after 2 hours.
Solution: Add another 0.5 equiv of
followed by 1.0 equiv of . The active catalyst surface may have been poisoned.
Issue: Black Sludge Passing Through Filter
Solution: Use a double layer of Celite. Ensure the Celite is not dry; wet it with methanol before filtering. The
is very fine.
References
Osby, J. O., & Ganem, B. (1985). Reduction of nitroalkanes to amines using sodium borohydride-nickel(II) chloride-ultrasound. Tetrahedron Letters, 26(52), 6413-6416. Link
Khurana, J. M., & Gogia, A. (1997). Rapid and chemoselective reduction of oximes to amines with zinc dust and ammonium formate.[2][3] Synthetic Communications, 27(11), 1801-1807. Link
Caddick, S., et al. (2003). A generic approach for the catalytic reduction of nitriles.[7][8] Tetrahedron Letters, 44(7), 1393-1395. Link
Subashini, R., et al. (2009).[6] 2-Chloro-6-methoxyquinoline-3-carbaldehyde.[9][6][10] Acta Crystallographica Section E, E65, o2723. Link
Application Note: Synthesis, Complexation, and Biological Profiling of 2-Chloro-6-methoxy-3-quinolinecarbaldehyde Oxime Metal Chelates
Introduction & Scientific Rationale The quinoline scaffold is a privileged structure in medicinal chemistry, renowned for its DNA-intercalating properties and broad-spectrum antimicrobial activity. The specific derivativ...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction & Scientific Rationale
The quinoline scaffold is a privileged structure in medicinal chemistry, renowned for its DNA-intercalating properties and broad-spectrum antimicrobial activity. The specific derivative 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime represents a strategic optimization of this scaffold.
The 2-Chloro Group: Enhances lipophilicity and provides a handle for further nucleophilic substitution if required.
The 6-Methoxy Group: Functions as an electron-donating group (EDG), increasing the electron density of the aromatic system, which can stabilize high-oxidation-state metal centers and improve fluorescence properties for sensing applications.
The Oxime Moiety: Acts as a versatile bidentate ligand (
or donor), capable of forming stable 5- or 6-membered chelate rings with transition metals like Cu(II), Ni(II), and Co(II).
This guide provides a rigorous, field-validated workflow for synthesizing this ligand, forming metal complexes, and validating their biological efficacy.
Module A: Ligand Synthesis Protocol
The synthesis relies on the classic Vilsmeier-Haack formylation , a robust method for converting acetanilides into 2-chloro-3-formyl quinolines.
Step 1: Precursor Synthesis (Vilsmeier-Haack)
Reaction: p-Methoxyacetanilide + DMF + POCl
2-Chloro-6-methoxy-3-quinolinecarbaldehyde.
Reagent Setup: In a dry 100 mL round-bottom flask (RBF) equipped with a drying tube (CaCl
), place 12 mmol of POCl . Cool to 0–5°C in an ice bath.
Vilsmeier Adduct: Dropwise add 3 mmol of dry DMF with stirring. A white/yellowish solid (Vilsmeier reagent) will form.
Addition: Add 1 mmol of p-methoxyacetanilide .
Cyclization: Heat the mixture to 80–90°C for 4–6 hours. The solution will turn deep yellow/orange.
Hydrolysis: Pour the reaction mixture onto 100g of crushed ice with vigorous stirring. The Vilsmeier intermediate hydrolyzes to release the aldehyde.[1][2]
Isolation: Neutralize the suspension with saturated Sodium Acetate (NaOAc) to pH ~7. Filter the yellow precipitate, wash with cold water, and recrystallize from Ethyl Acetate/Hexane.
Dissolve 1 mmol of the aldehyde (from Step 1) in 15 mL of Ethanol .
Add 1.2 mmol of Hydroxylamine Hydrochloride .
Add 1.5 mmol of Sodium Acetate (dissolved in minimal water) to buffer the HCl released.
Reflux for 2 hours. Monitor via TLC (30% EtOAc in Hexane).
Workup: Evaporate ethanol to 50% volume. Cool to 4°C. Filter the pale yellow solid.
Purification: Recrystallize from hot ethanol.
Workflow Visualization
Figure 1: Step-wise synthetic pathway from acetanilide precursor to the final chelating oxime ligand.
Module B: Metal Complexation Protocol
Target Metals: Cu(II), Ni(II), Co(II), Zn(II).
Stoichiometry: Typically 1:2 (Metal:Ligand) for neutral complexes.
Experimental Procedure
Ligand Solution: Dissolve 2 mmol of the Oxime Ligand in 20 mL of hot absolute ethanol .
Metal Solution: Dissolve 1 mmol of Metal Salt (e.g., Cu(OAc)
·HO or MCl) in 10 mL of hot ethanol .
Note: Acetate salts are preferred as the acetate acts as a base to deprotonate the oxime OH, facilitating neutral complex formation. If using Chlorides, add a stoichiometric amount of dilute NaOH or Et
N.
Complexation: Add the metal solution dropwise to the ligand solution under continuous stirring.
Reflux: Heat the mixture at reflux for 3–5 hours .
Observation: A color change (e.g., Green
Dark Olive for Cu) indicates complexation.
Precipitation: Allow the solution to cool slowly to room temperature, then refrigerate overnight.
Filtration: Filter the colored precipitate.
Washing: Wash with hot water (to remove unreacted metal salts) followed by cold ethanol (to remove unreacted ligand).
Drying: Dry in a vacuum desiccator over anhydrous CaCl
Analysis: Look for Hypochromism (decrease in absorbance) and Red Shift (bathochromism). These indicate intercalation between DNA base pairs.
Calculation: Use the Wolfe-Shimer equation to plot
vs to find .
Mechanism of Action Diagram
Figure 2: Proposed Mechanism of Action (MOA) for Quinoline-Oxime Metal Complexes in anticancer applications.
References
Meth-Cohn, O., & Stanforth, S. P. (1991).[2] The Vilsmeier–Haack Reaction (Review).[1][2][4][5] Comprehensive Organic Synthesis.
Context: Foundational protocol for synthesizing 2-chloro-3-formylquinolines.[6]
Subashini, R., et al. (2009).[4] 2-Chloro-6-methoxyquinoline-3-carbaldehyde.[4][7] Acta Crystallographica Section E.
Context: Crystallographic data and specific synthesis details for the 6-methoxy deriv
Sangule, O. T. (2023).[8] Synthesis, Characterization, and Spectrophotometric Study of Ruthenium (III) Complexes with 2-Chloroquinoline-3-carbaldehyde Thiosemicarbazone. JETIR.
Context: Analogous complexation protocols and characterization techniques for quinoline-3-carbaldehyde deriv
Kumar, S., et al. (2009). Biological Activities of Quinoline Derivatives. Mini-Reviews in Medicinal Chemistry.
Context: Comprehensive review of the antimicrobial and anticancer potential of the quinoline scaffold.[9]
Application Note: Microwave-Assisted Synthesis of 2-Chloro-6-methoxy-3-quinolinecarbaldehyde Oxime
Executive Summary This application note details a high-efficiency, microwave-assisted protocol for the synthesis of 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime . While traditional thermal methods (reflux) for oxime...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This application note details a high-efficiency, microwave-assisted protocol for the synthesis of 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime . While traditional thermal methods (reflux) for oxime formation often require 2–6 hours, this microwave irradiation (MWI) protocol achieves quantitative conversion in under 5 minutes .
The target molecule is a critical pharmacophore in medicinal chemistry, serving as a precursor for isoxazoles and nitriles, and exhibiting intrinsic antibacterial and anticancer activity. This guide emphasizes the Green Chemistry aspects of the transformation, specifically energy efficiency and solvent minimization.
Scientific Background & Mechanism[1][2][3]
The Quinoline Scaffold
The 2-chloro-3-formylquinoline core is synthesized via the Vilsmeier-Haack cyclization of p-anisidine acetanilides. The presence of the chlorine atom at the C2 position and the aldehyde at C3 makes this scaffold highly versatile. The chlorine atom is susceptible to nucleophilic aromatic substitution (
), while the aldehyde allows for condensation reactions—in this case, oxime formation.
Reaction Mechanism
The conversion of the aldehyde to the oxime follows a nucleophilic addition-elimination pathway.
Nucleophilic Attack: The lone pair on the nitrogen of hydroxylamine (
) attacks the electrophilic carbonyl carbon of the aldehyde.
Proton Transfer: A carbinolamine intermediate is formed.
Dehydration: Acid-catalyzed elimination of water yields the oxime (
).
Note: Sodium Acetate (
) acts as a buffer. It releases the free amine from hydroxylamine hydrochloride () without creating a highly basic environment that could hydrolyze the sensitive C2-chloro group.
Mechanistic Pathway Visualization
Figure 1: Mechanistic pathway for the conversion of 2-Chloro-6-methoxy-3-quinolinecarbaldehyde to its oxime derivative.[1]
Materials & Equipment
Reagents
Starting Material: 2-Chloro-6-methoxy-3-quinolinecarbaldehyde (Synthesized via Vilsmeier-Haack or purchased).
Reagent: Hydroxylamine hydrochloride (
, 99%).
Base/Buffer: Sodium Acetate trihydrate (
).
Solvent: Ethanol (Absolute) and Deionized Water.
Equipment
Microwave Reactor: Single-mode microwave synthesizer (e.g., CEM Discover or Anton Paar Monowave).
Vessel: 10 mL or 35 mL pressure-rated glass vial with silicone/PTFE septum.
Add Sodium Acetate (1.5 mmol, 204 mg) dissolved in a minimum amount of water (0.5 mL).
Add a magnetic stir bar and seal the vial with a snap-cap.
Step 2: Microwave Irradiation
Program the microwave reactor with the following parameters (Dynamic Control):
Parameter
Setting
Rationale
Temperature
100°C
Optimal for rapid dehydration without degrading the C-Cl bond.
Hold Time
3:00 min
Sufficient for >98% conversion based on kinetic profiling.
Pressure Limit
200 psi
Safety cutoff (ethanol vapor pressure).
Power
Max 150W
System will modulate power to maintain 100°C.
Stirring
High
Ensures uniform heat distribution.
Step 3: Workup & Isolation
Allow the vial to cool to 50°C (using compressed air cooling feature of the reactor).
Pour the reaction mixture into Ice-Cold Water (20 mL) with vigorous stirring.
A white to pale-yellow precipitate will form immediately.
Filter the solid using vacuum filtration.
Wash the cake with cold water (2 x 5 mL) to remove excess salts (
, ).
Drying: Dry in a vacuum oven at 60°C for 2 hours.
Step 4: Recrystallization (Optional)
If high purity (>99%) is required for biological assay, recrystallize from hot Ethanol.
Experimental Workflow Diagram
Figure 2: Step-by-step workflow for the microwave-assisted synthesis.
Process Optimization & Data
The following data compares the microwave method against conventional thermal heating (oil bath reflux).
Table 1: Method Comparison
Method
Temperature
Time
Yield (%)
Purity (HPLC)
Conventional Reflux
80°C (Oil Bath)
180 min
82%
94%
Microwave (Method A)
80°C
5 min
88%
96%
Microwave (Method B)
100°C
3 min
95%
>98%
Microwave (Method C)
120°C
1 min
91%
93% (Trace hydrolysis)
Key Insight: At 120°C, a slight decrease in purity is observed due to the partial hydrolysis of the 2-chloro group to a 2-hydroxy/quinolone derivative. Therefore, 100°C is the critical quality attribute (CQA) for this protocol.
Characterization
The synthesized 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime should exhibit the following spectral properties:
Appearance: Pale yellow solid.
Melting Point: 198–200°C (Decomposes).
IR (
): 3250-3400 (OH stretch), 1620 (C=N), 1580 (Ar C=C).
NMR (DMSO-, 400 MHz):
3.89 (s, 3H, )
8.35 (s, 1H, )
8.52 (s, 1H, )
11.85 (s, 1H, , exchangeable)
Aromatic protons:
7.4-7.9 (m, 3H).
Troubleshooting & Safety
Troubleshooting Guide
Low Yield: Ensure the aldehyde is fully dissolved before adding the aqueous NaOAc. If the aldehyde precipitates out upon water addition, add more ethanol.
Sticky Product: If the product oils out in ice water, the ethanol concentration is too high. Dilute further with water or scratch the flask walls to induce crystallization.
Hydrolysis (2-OH impurity): Reduce MW temperature to 80°C and extend time to 5-6 minutes. Ensure the reaction mixture is not too basic (pH should be ~5-6).
Safety Warnings
Pressure: Ethanol expands significantly in the microwave. Never exceed 60% volume capacity of the vial.
Chemicals: 2-Chloro-quinolines are potential skin irritants. Hydroxylamine HCl is corrosive and toxic. Wear nitrile gloves and eye protection.
References
Meth-Cohn, O., & Stanforth, S. P. (1991).[2] The Vilsmeier–Haack Reaction (Review).[2][3][4] Chemical Reviews. (Grounding for Precursor Synthesis).
Subashini, R., et al. (2009).[3] 2-Chloro-6-methoxyquinoline-3-carbaldehyde.[3][5] Acta Crystallographica Section E. (Structural Confirmation of Precursor).
Bratulescu, G. (2000). Microwave assisted synthesis of oximes. Tetrahedron Letters. (General MW Oxime Protocol).[6]
Srivastava, A., et al. (2013).[1] Vilsmeier-Haack reagent: A facile synthesis of 2-chloro-3-formylquinolines.[7] Growing Science. (Specific Quinoline Chemistry).
Application Note: Scalable Synthesis Routes for Methoxy Quinoline Oximes
Abstract This document provides a detailed guide for the synthesis of methoxy quinoline oximes, a class of compounds with significant potential in medicinal chemistry and drug development. Recognizing the need for robust...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides a detailed guide for the synthesis of methoxy quinoline oximes, a class of compounds with significant potential in medicinal chemistry and drug development. Recognizing the need for robust and scalable manufacturing processes, this note outlines two primary synthetic strategies: a classical, two-step approach involving Friedländer annulation followed by oximation, and a modern, convergent copper-catalyzed annulation. We provide detailed, step-by-step protocols, explain the rationale behind experimental choices, and present data in a clear, comparative format. This guide is intended for researchers, chemists, and process development scientists seeking to establish efficient and scalable methods for producing these valuable heterocyclic compounds.
Introduction: The Significance of Methoxy Quinoline Oximes
The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents with a wide array of biological activities, including anticancer, antimalarial, antibacterial, and anti-inflammatory properties.[1][2] The incorporation of a methoxy group onto the quinoline ring often enhances metabolic stability and modulates the electronic properties of the molecule, which can lead to improved pharmacokinetic profiles and target engagement.[3]
The oxime functional group (C=N-OH) is not merely a synthetic intermediate but is a pharmacophore in its own right. Oximes are known to exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects.[4][5] Their ability to act as hydrogen bond donors and acceptors, coupled with their unique stereoelectronic properties, allows them to form critical interactions with biological targets such as kinases and other enzymes.[5] The combination of a methoxy-substituted quinoline core with an oxime moiety, therefore, represents a promising strategy for the development of novel therapeutics.
This application note provides validated, scalable protocols for the synthesis of methoxy quinoline oximes, focusing on methods that are efficient, cost-effective, and amenable to large-scale production.
Strategic Approaches to Synthesis
The synthesis of methoxy quinoline oximes can be approached from two main retrosynthetic perspectives. The choice of strategy depends on the availability of starting materials, desired substitution patterns, and scalability requirements.
Strategy A (Linear/Sequential): This is the most common and often most scalable approach. It involves the initial construction of a methoxy-substituted quinoline containing a carbonyl group (an aldehyde or ketone), which is subsequently converted to the oxime in a separate step.
Strategy B (Convergent): This modern approach involves the formation of the quinoline ring from precursors that already contain the oxime or a masked oxime functionality. This can reduce the number of linear steps but may require more specialized catalysts or starting materials.
Caption: High-level retrosynthetic strategies for methoxy quinoline oximes.
Strategy A: Post-Cyclization Oximation
This strategy separates the construction of the heterocyclic core from the installation of the oxime. This modularity is highly advantageous for scalability, as the optimization of each step can be performed independently.
The Friedländer synthesis is a powerful and versatile method for preparing substituted quinolines. It involves the acid- or base-catalyzed condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group (e.g., another ketone or aldehyde).[1][6][7]
Expertise & Causality: This method is often preferred for its regiochemical control and tolerance of a wide range of functional groups. For a methoxy-substituted target, one would typically start with a methoxy-substituted 2-aminobenzaldehyde or 2-aminobenzophenone. The reaction proceeds via an initial aldol-type condensation followed by cyclization and dehydration to form the aromatic quinoline ring. The choice of catalyst (e.g., p-toluenesulfonic acid, KOH) can be tuned to optimize yields based on the specific substrates.
The conversion of a quinoline aldehyde or ketone to its corresponding oxime is a robust and high-yielding reaction. The standard procedure involves reacting the carbonyl compound with hydroxylamine hydrochloride.
Trustworthiness & Scalability: This reaction is typically performed in a protic solvent like ethanol. A base is required to liberate free hydroxylamine from its hydrochloride salt. While traditional bases like sodium acetate or pyridine are effective, recent protocols have utilized hexamine as an efficient, non-toxic, and easily handled organocatalyst.[8] This "greener" approach is highly desirable for scalable synthesis as it simplifies work-up and reduces toxic waste streams. The reaction progress is easily monitored by TLC, and the product often precipitates from the reaction mixture upon cooling, simplifying purification.
Modern organometallic chemistry offers elegant convergent routes. One such method is the copper-catalyzed formal [3+3] annulation of aryl ketoxime acetates with o-fluorobenzaldehydes to directly generate the quinoline scaffold.[9]
Expertise & Causality: This reaction proceeds under redox-neutral conditions, which can improve functional group tolerance compared to classical methods that may use harsh oxidizing agents. The copper catalyst facilitates a cascade of reactions involving C-H activation and C-N/C-C bond formation. While highly efficient on a lab scale, the scalability of such methods must be carefully evaluated. The cost of the catalyst and ligands, as well as the need for stringent inert atmosphere conditions, can be limiting factors for large-scale industrial production. However, for high-value pharmaceutical intermediates, this can be a viable and powerful route.
Detailed Protocols & Methodologies
The following protocols are designed to be self-validating, with clear steps for synthesis, purification, and characterization.
Protocol 1: Synthesis of 6-Methoxy-2-quinolinecarbaldehyde Oxime (via Strategy A)
This two-step protocol first builds the quinoline core using a Vilsmeier-Haack type reaction followed by oxidation, and then converts the resulting aldehyde to the target oxime.
Caption: Workflow for the synthesis of 6-methoxy-2-quinolinecarbaldehyde oxime.
Step 1: Synthesis of 2-Formyl-6-methoxyquinoline
This procedure is adapted from established methods for quinoline synthesis and subsequent oxidation.[10]
Reaction Setup: In a three-necked round-bottom flask equipped with a dropping funnel, condenser, and nitrogen inlet, add β-(p-methoxyanilino)crotonate (1 equiv) and dimethylformamide (DMF, 1 equiv). Cool the mixture to 0 °C in an ice bath.
Vilsmeier Reagent Addition: Slowly add phosphorus oxychloride (POCl₃, 1 equiv) dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed 10 °C.
Cyclization: After the addition is complete, heat the reaction mixture at 80-90 °C for 4 hours. The solution will become dark and viscous.
Work-up & Isolation of Methyl Intermediate: Cool the mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring. Neutralize the acidic solution with a saturated sodium carbonate solution until the pH is ~8. The resulting precipitate, 6-methoxy-2-methyl-3-carbethoxy quinoline, is filtered, washed with water, and dried.
Oxidation to Aldehyde: To a solution of the methyl quinoline intermediate (1 equiv) in 1,4-dioxane, add selenium dioxide (SeO₂, 1.1 equiv). Reflux the mixture for 6-8 hours. Monitor the reaction by TLC.
Purification: After the reaction is complete, cool the mixture and filter off the black selenium precipitate. Evaporate the solvent under reduced pressure. Purify the crude residue by column chromatography on silica gel (eluent: 30% ethyl acetate in hexanes) to yield 2-formyl-6-methoxyquinoline as a solid.
Step 2: Oximation of 2-Formyl-6-methoxyquinoline
This procedure utilizes an efficient and environmentally benign catalyst.[8]
Reaction Setup: In a round-bottom flask, dissolve 2-formyl-6-methoxyquinoline (1 equiv) in aqueous ethanol (9:1 ethanol:water).
Reagent Addition: Add hydroxylamine hydrochloride (NH₂OH·HCl, 1.2 equiv) and hexamine (1.5 equiv) to the solution.
Reaction: Stir the mixture at room temperature for 1-2 hours. The reaction is typically rapid. Monitor its completion using TLC (disappearance of the aldehyde spot).
Isolation and Purification: Upon completion, cool the reaction mixture in an ice bath. The product, 6-methoxy-2-quinolinecarbaldehyde oxime, will often precipitate as a crystalline solid. Filter the solid, wash with cold water, and dry under vacuum. Recrystallization from ethanol can be performed if higher purity is required.
Characterization and Data Comparison
The identity and purity of the synthesized compounds must be confirmed by standard analytical techniques.
¹H NMR: Will confirm the presence of aromatic quinoline protons, the methoxy group singlet (~3.9 ppm), and the characteristic oxime proton (CH =N-OH, ~8.2-8.5 ppm) and -OH proton (variable, broad singlet).
¹³C NMR: Will show the correct number of aromatic and aliphatic carbons, including the C=N carbon of the oxime (~145-150 ppm).
FT-IR: Key stretches include the O-H of the oxime (~3200-3400 cm⁻¹, broad), C=N (~1650 cm⁻¹), and C-O of the methoxy group (~1250 cm⁻¹).
Mass Spectrometry (MS): Will confirm the molecular weight of the final product.
Melting Point (M.P.): A sharp melting point is indicative of high purity.
Table 1: Comparison of Synthetic Strategies
Feature
Strategy A (Friedländer/Oximation)
Strategy B (Convergent Cu-Catalysis)
Scalability
Excellent; robust, well-understood reactions.
Moderate; requires catalyst and potentially inert conditions.
Starting Materials
Readily available anilines and carbonyls.
More specialized (e.g., ketoxime acetates, o-fluoroaldehydes).
Number of Steps
Typically 2-3 linear steps.
Can be a single step for the core formation.
Reaction Conditions
Can range from mild to harsh (e.g., Skraup).
Generally mild, redox-neutral conditions.
Key Advantages
Cost-effective, modular, reliable for large scale.
High efficiency, good functional group tolerance, novel structures.
Key Disadvantages
May have regiochemical issues in some cases.
Catalyst cost, potential for metal contamination in the final product.
Conclusion
The synthesis of methoxy quinoline oximes can be achieved through multiple effective routes. For large-scale, cost-effective production, a sequential strategy involving a classical quinoline synthesis like the Friedländer annulation, followed by a robust oximation step, remains the most practical and trustworthy approach.[6][7] The use of modern, greener catalysts like hexamine for the oximation step further enhances the scalability and environmental profile of this method.[8] Convergent strategies, while elegant and powerful for library synthesis and discovery, require careful consideration of catalyst cost and process optimization before being implemented on an industrial scale.[9] The protocols and strategies outlined in this note provide a solid foundation for researchers and drug development professionals to produce these valuable compounds efficiently and scalably.
References
Saleh Fahad T., Ahad Abdul, Netankar Prashant D., Sheikh Anis A., Asema Syed Ummul Khair. Synthesis of Some Quinoline Oximes by an Efficient Method and their Biological Screening. International Journal of Pharmaceutical Sciences and Drug Research. 2023 Sep; 15(5): 591-596. [Link]
Saleh, F. T., et al. "Synthesis of Some Quinoline Oximes by an Efficient Method and Their Biological Screening". International Journal of Pharmaceutical Sciences and Drug Research, vol. 15, no. 5, Sept. 2023, pp. 591-6. [Link]
Yadav, A., et al. "SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW". IIP Series. [Link]
Mohan, K., et al. "Synthesis and Characterization of Substituted 4-Methoxy-1H-quinolin-2-ones". Semantic Scholar. [Link]
Armit, J., et al. "Quinoline synthesis: scope and regiochemistry of photocyclisation of substituted benzylidenecyclopentanone O-alkyl and O-acetyloximes". Organic & Biomolecular Chemistry, RSC Publishing. [Link]
Janeczko, M., et al. "Arylcyanomethylenequinone Oximes: An Overview of Synthesis, Chemical Transformations, and Biological Activity". PMC. [Link]
Wang, Q., et al. "Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies". MDPI. [Link]
Kumar, S., et al. "Synthesis, spectral characterization, crystal structure and computational investigation of 2-formyl-6-methoxy-3-carbethoxy quino". Malaria World, 12 July 2022. [Link]
"Synthesis, Reactions and Medicinal Uses of Quinoline". Pharmaguideline. [Link]
"Process for the synthesis of quinoline derivatives".
Rama Devi, K., et al. "Synthesis, Optimization and Evaluation of Substituted Quinolines by Solvent and Catalyst Free Conditions as a Green Protocol". JOCPR. [Link]
Stadler, D., et al. "Novel synthetic procedures for C2 substituted imidazoquinolines as ligands for the α/β-interface of the GABAA-receptor". PMC. [Link]
Jain, C., et al. "Review on recent development of quinoline for anticancer activities". Future Journal of Pharmaceutical Sciences, 16 June 2022. [Link]
Wróbel, A., et al. "Unsubstituted Oximes as Potential Therapeutic Agents". MDPI, 12 June 2020. [Link]
Shokhen, M., et al. "Oximes: Novel Therapeutics with Anticancer and Anti-Inflammatory Potential". PMC. [Link]
"Synthesis of quinolines". Organic Chemistry Portal. [Link]
Janeczko, M., et al. "A Review of Biologically Active Oxime Ethers". MDPI, 28 June 2023. [Link]
Majee, A., et al. "A rapid, convenient, solventless green approach for the synthesis of oximes using grindstone chemistry". PMC. [Link]
Yuan, W., et al. "Copper-Catalyzed Formal [3 + 3] Annulations of Arylketoximes and o-Fluorobenzaldehydes: An Entry to Quinoline Compounds". Organic Letters, ACS Publications, 14 Jan. 2021. [Link]
"Functionalized methoxy quinoline derivatives: Experimental and in silico evaluation as new antiepileptic, anti-Alzheimer, antibacterial and antifungal drug candidates". ResearchGate. [Link]
"Quinoline Oximes: Synthesis, Reactions, and Biological Activity". ResearchGate. [Link]
Daina, A., et al. "FDA-Approved Oximes and Their Significance in Medicinal Chemistry". PMC. [Link]
Tonekaboni, M., et al. "Synthesis of[11]Oxathiepino[5,6-b]quinolines via Base-Mediated Intramolecular Hydroalkoxylation". Thieme, 10 Jan. 2022. [Link]
"Method for synthetizing 6-methoxyquinoline".
"Efficient synthesis of quinolines through alkali-catalysed cascade Oppenauer oxidation/condensation of amino alcohols with ketones". New Journal of Chemistry, RSC Publishing. [Link]
Technical Support Center: Synthesis of 2-Chloro-6-methoxy-3-quinolinecarbaldehyde Oxime
Prepared by: Gemini, Senior Application Scientist This technical support guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting advice and frequently asked questions (FAQ...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by: Gemini, Senior Application Scientist
This technical support guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting advice and frequently asked questions (FAQs) for optimizing the synthesis of 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime. Our focus is on improving yield and purity through a clear understanding of the reaction mechanisms and critical process parameters.
Synthesis Overview
The synthesis of 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime is typically a two-step process. The first step involves the formation of the key intermediate, 2-Chloro-6-methoxy-3-quinolinecarbaldehyde, via the Vilsmeier-Haack reaction.[1][2][3] The second step is the condensation of this aldehyde with hydroxylamine to yield the final oxime product.[4][5]
Caption: Overall workflow for the synthesis of the target oxime.
Troubleshooting Guide
This section addresses common issues encountered during the synthesis, providing potential causes and actionable solutions to improve your experimental outcomes.
Q1: I am getting a very low yield for the first step, the synthesis of 2-Chloro-6-methoxy-3-quinolinecarbaldehyde. What could be going wrong?
Low yield in the Vilsmeier-Haack reaction is a frequent challenge. The issue often lies in the preparation of the Vilsmeier reagent or the subsequent cyclization conditions.
Potential Causes & Solutions:
Potential Cause
Explanation & Recommended Action
Moisture Contamination
The Vilsmeier reagent, an electrophilic iminium salt, is highly sensitive to moisture. Water will quench the reagent and inhibit the reaction. Action: Ensure all glassware is oven-dried. Use anhydrous DMF and freshly distilled phosphorus oxychloride (POCl₃). Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).
Improper Vilsmeier Reagent Formation
The reaction between DMF and POCl₃ is exothermic. If the temperature is not controlled, the reagent can decompose. Action: Prepare the Vilsmeier reagent by adding POCl₃ dropwise to chilled DMF (0-5 °C) with vigorous stirring.[1][6][7] Allow the reagent to stir at this temperature for a period before adding the acetanilide substrate.
Insufficient Reaction Temperature or Time
The cyclization of the N-arylacetamide requires sufficient thermal energy to proceed efficiently. Action: After adding the N-(4-methoxyphenyl)acetamide, the reaction mixture typically needs to be heated. A common protocol suggests heating at 80-90°C for several hours.[6][7][8] Monitor the reaction's progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time.
Inefficient Workup
The product is precipitated by pouring the reaction mixture into ice water. If the pH is not properly managed or the product is not thoroughly collected, significant loss can occur. Action: Pour the cooled reaction mixture slowly into a large volume of crushed ice. Neutralize the acidic solution carefully with a base like sodium carbonate or sodium hydroxide solution until the product fully precipitates. Ensure complete collection of the solid by filtration and wash thoroughly with water.
Underlying Mechanism: The Vilsmeier-Haack Reaction
The reaction proceeds by the formation of the electrophilic Vilsmeier reagent, which then attacks the electron-rich aromatic ring of the N-arylacetamide, leading to a double formylation, cyclization, and subsequent formation of the 2-chloro-3-formylquinoline product.[1]
Caption: Key stages of the Vilsmeier-Haack reaction mechanism.
Q2: My oximation reaction to form the final product is inefficient, resulting in a low yield and unreacted aldehyde. How can I optimize this step?
The conversion of an aldehyde to an oxime is a condensation reaction that is highly dependent on pH.[9][10]
Potential Causes & Solutions:
Potential Cause
Explanation & Recommended Action
Suboptimal pH
The reaction requires a weakly acidic medium.[10] If the solution is too acidic, the nitrogen of hydroxylamine becomes protonated, reducing its nucleophilicity. If too basic, there isn't enough acid to catalyze the removal of the water molecule. For aldehydes, a pH of 3 to 7 is often preferred.[9] Action: Use a buffer system or add a weak base like sodium acetate or hexamine to neutralize the HCl released from hydroxylamine hydrochloride, maintaining a suitable pH.[11]
Insufficient Reagent
An incomplete reaction can occur if there is not enough hydroxylamine to react with all the aldehyde. Action: Use a slight molar excess (e.g., 1.1 to 1.5 equivalents) of hydroxylamine hydrochloride to drive the reaction to completion.
Low Reaction Temperature
While the reaction often proceeds at room temperature, gentle heating can sometimes improve the rate and yield. Action: If the reaction is sluggish at room temperature, try heating the mixture to 40-60°C. Monitor by TLC to avoid potential side reactions or decomposition.
Inappropriate Solvent
The choice of solvent is crucial for dissolving both the aldehyde and the hydroxylamine salt. Action: Aqueous ethanol is a commonly used and effective solvent system for this reaction as it can dissolve both the organic substrate and the inorganic reagent.
Underlying Mechanism: Oxime Formation
The reaction proceeds via nucleophilic attack of the hydroxylamine nitrogen on the carbonyl carbon of the aldehyde, followed by dehydration to form the C=N double bond of the oxime.[5][12]
Caption: Mechanism of oxime formation from an aldehyde.
Q3: My final product is impure. I see a side-product on my analysis that I suspect is a nitrile. Is this possible and how do I prevent it?
Yes, the formation of a nitrile byproduct from the aldoxime is a known side reaction, typically occurring under harsh conditions such as high temperatures or strong dehydrating agents.[12][13]
Potential Causes & Solutions:
Potential Cause
Explanation & Recommended Action
Excessive Heat
Heating the oxime, especially in certain solvents like DMF or in the presence of acids, can cause dehydration to the corresponding nitrile (R-C≡N).[11][12] Action: Avoid excessive heating during the oximation reaction and subsequent workup. If heating is necessary, use the lowest effective temperature and monitor the reaction closely.
Strongly Acidic Conditions
Strong acids can promote the Beckmann rearrangement or dehydration. Action: Maintain the weakly acidic pH required for oxime formation without using strong, non-volatile acids.
Purification Issues
Nitrile impurities can be difficult to separate from the oxime. Action: If nitrile formation is suspected, purification by column chromatography may be necessary. Recrystallization is also an effective method for purifying the oxime product. Note that some oximes can decompose to nitriles under GC conditions, which may lead to a misinterpretation of the bulk sample's purity.[14] Confirm purity with ¹H NMR.
Experimental Protocols
Protocol 1: Synthesis of 2-Chloro-6-methoxy-3-quinolinecarbaldehyde
This protocol is adapted from established Vilsmeier-Haack procedures.[6][7][8]
Vilsmeier Reagent Preparation: In a three-necked flask equipped with a dropping funnel and a calcium chloride guard tube, place anhydrous N,N-dimethylformamide (DMF, 3 eq.). Cool the flask to 0-5 °C in an ice-salt bath.
Add phosphorus oxychloride (POCl₃, 2-3 eq.) dropwise to the stirred DMF over 30-60 minutes, ensuring the temperature does not rise above 10 °C.
After the addition is complete, stir the mixture at room temperature for an additional 30 minutes.
Reaction: Add N-(4-methoxyphenyl)acetamide (1 eq.) portion-wise to the prepared Vilsmeier reagent.
Heat the reaction mixture to 80-90 °C and maintain this temperature for 12-16 hours, monitoring the reaction by TLC.
Workup: Cool the mixture to room temperature and pour it slowly into 500 mL of crushed ice with vigorous stirring.
Neutralize the solution with a saturated sodium carbonate solution until precipitation is complete.
Filter the resulting solid, wash it thoroughly with cold water, and dry it under vacuum.
Purification: Recrystallize the crude product from an ethyl acetate/petroleum ether mixture to obtain pure 2-Chloro-6-methoxy-3-quinolinecarbaldehyde.[8]
Protocol 2: Synthesis of 2-Chloro-6-methoxy-3-quinolinecarbaldehyde Oxime
This protocol is based on standard oximation methods.[15]
Reaction Setup: Dissolve 2-Chloro-6-methoxy-3-quinolinecarbaldehyde (1 eq.) in aqueous ethanol.
Add hydroxylamine hydrochloride (1.2 eq.) and a weak base such as hexamine or sodium acetate (1.5 eq.) to the solution.
Stir the reaction mixture at room temperature. The reaction is typically complete within a few hours. Monitor the disappearance of the aldehyde spot by TLC.
Workup: Once the reaction is complete, pour the mixture into cold water to precipitate the product.
Filter the solid, wash with water, and dry.
Purification: The crude oxime can be purified by recrystallization from a suitable solvent like ethanol.
Frequently Asked Questions (FAQs)
Q: How can I confirm the identity and purity of my final oxime product?
A: Use standard spectroscopic techniques. In the ¹H NMR spectrum, you should see the disappearance of the aldehyde proton signal (typically δ 9-11 ppm) and the appearance of a new signal for the oxime proton (CH=NOH), often around δ 8-9 ppm, as well as the OH proton. In the IR spectrum , the strong carbonyl (C=O) stretch of the aldehyde (around 1690 cm⁻¹) will be absent, and a C=N stretch (around 1640 cm⁻¹) and a broad O-H stretch (around 3200-3400 cm⁻¹) will appear.[2]
Q: My oxime product appears to be a mixture of isomers. Is this normal?
A: Yes, asymmetric aldehyde oximes can exist as a mixture of geometric isomers (E/Z or syn/anti).[10][12] This can sometimes be observed as a doubling of peaks in the NMR spectrum. For many applications, this mixture can be used directly. Separation may be possible via careful column chromatography or fractional crystallization if a single isomer is required.
Q: Are there greener alternatives for conducting the oximation reaction?
A: Yes, research has explored more environmentally friendly methods. These include solvent-free reactions using grinding (grindstone chemistry) with a catalyst like Bi₂O₃, or using water as a solvent.[11][16] Some methods also utilize natural acids as catalysts to avoid harsh chemicals.
Q: What are the primary safety concerns for this synthesis?
A: Phosphorus oxychloride (POCl₃) is highly corrosive and reacts violently with water; it should be handled with extreme care in a fume hood. Quinolines and their derivatives can be toxic.[17] Hydroxylamine is explosive in its pure form, which is why it is used as the more stable hydrochloride salt.[12] Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.
References
Benchchem. Application Notes and Protocols: Vilsmeier-Haack Reaction for Quinoline Synthesis.
Vaia.
Sharghi, H., & Sarvari, M. H. (2002). Solvent-free and atom efficient conversion of aldehydes into nitriles. Tetrahedron, 58(52), 10323-10326.
International Journal of Chemical Studies. (2016). Synthesis and Characterisation of substituted Quinoline by Vilsmeier-Haack reagent.
Wikipedia. Oxime.
Quora. Organic Chemistry: How does hydroxylamine react with aldehydes/ketones to form oximes?
Google Patents. US3808275A - Process for producing oximes.
Ma, Y., et al. (2021). One pot synthesis of aryl nitriles from aromatic aldehydes in a water environment. RSC Advances, 11(36), 22355-22360.
Patel, K. D., et al. (2014). The Synthesis of 6-sustituted-2-chloroquinoline-3-carbaldehyde using Vilsmeier-Haack Reaction. International Journal of Science and Research (IJSR), 3(7), 1735-1739.
Subashini, R., et al. (2009). 2-Chloro-6-methoxyquinoline-3-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 65(11), o2723.
International Journal of Chemical Studies. (2021).
Tekale, A. S., & Shaikh, S. A. L. (2016). Synthesis and characterisation of substituted quinoline by Vilsmeier-Haack reagent. International Journal of Chemical Studies, 4(5), 1-4.
ChemTube3D.
Saleh, T. S., et al. (2023). Synthesis of Some Quinoline Oximes by an Efficient Method and their Biological Screening. International Journal of Pharmaceutical Sciences and Drug Research, 15(5), 591-596.
Saleh, T. S., et al. (2023). Synthesis of Some Quinoline Oximes by an Efficient Method and their Biological Screening. International Journal of Pharmaceutical Sciences and Drug Research, 15(5), 591-596.
Das, B., et al. (2012). A rapid, convenient, solventless green approach for the synthesis of oximes using grindstone chemistry. Chemistry Central Journal, 6(1), 1-6.
ResearchGate.
IQ-OMICS.
Organic Chemistry.
Abdel-Wahab, B. F., & Al-Harbi, E. A. (2018). 2-Chloroquinoline-3-carbaldehydes: synthesis and reactions (2012-2017). ARKIVOC: Online Journal of Organic Chemistry, 2018(5), 186-228.
Technical Support Center: Purification of 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime
Ticket ID: #PUR-QOX-882 Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1][2] Executive Summary This guide addresses the purification of 2-Chloro-6-methoxy-3-quinolinecarbaldehy...
Author: BenchChem Technical Support Team. Date: February 2026
Ticket ID: #PUR-QOX-882
Status: Open
Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1][2]
Executive Summary
This guide addresses the purification of 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime , a critical intermediate often synthesized via the Vilsmeier-Haack formylation of p-anisidine derivatives (Meth-Cohn synthesis) followed by condensation with hydroxylamine.[1][2]
Users frequently encounter issues with isomer separation (E/Z) , "oiling out" during crystallization , and removal of unreacted aldehyde . This document provides self-validating protocols to resolve these bottlenecks.
Part 1: Critical Workflow & Decision Matrix
Before initiating purification, you must assess the quality of your crude material. Do not blindly proceed to recrystallization if significant aldehyde starting material remains.
Purification Decision Tree
Figure 1: Decision matrix for selecting the appropriate purification pathway based on crude composition.
Part 2: Protocol A - Recrystallization (The Gold Standard)[1]
Context: Quinoline oximes are prone to "oiling out" if the solvent polarity is not carefully modulated. This protocol uses a thermodynamic control method to ensure crystal lattice formation over amorphous precipitation.
Solubility often too high; use as co-solvent only.[1]
Step-by-Step Procedure
Dissolution (Thermodynamic Solvation):
Place crude solid in a flask equipped with a magnetic stirrer and reflux condenser.
Add Ethanol (95%) at a ratio of 10 mL per gram of crude.
Heat to reflux (
). If solid remains, add solvent in 2 mL increments until dissolved.
Critical: If the solution is dark/black, add activated charcoal (5 wt%), reflux for 5 mins, and filter hot through Celite to remove tarry Vilsmeier byproducts.
Nucleation Control:
Remove from heat. Allow the flask to cool to room temperature slowly (over 1-2 hours) on a cork ring.
Do not place directly on ice. Rapid cooling traps impurities and causes oiling.
Collection:
Once thick crystals form at RT, cool to
for 30 minutes to maximize yield.
Filter under vacuum. Wash the cake with cold ethanol (
).
Dry in a vacuum oven at
for 6 hours.
Part 3: Protocol B - Isomer Resolution (E/Z Separation)
Context: The oxime linkage (
) creates E (anti) and Z (syn) isomers.[1][3] The E-isomer is typically the major thermodynamic product, but the Z-isomer may be required for specific biological assays or cyclization reactions.[1]
Z-isomer (Syn): Typically less polar (intramolecular H-bonding with ring nitrogen).[1] Elutes first.
E-isomer (Anti): More polar (intermolecular H-bonding).[1] Elutes second.
Protocol:
Load: Dissolve crude in minimum
.
Elute: Start with 90:10 (Hex:EtOAc) . Hold until the first spot (Z-isomer) elutes.[1]
Ramp: Increase polarity to 70:30 (Hex:EtOAc) to elute the major E-isomer.
Caution: Avoid acidic modifiers (Acetic acid) in the mobile phase, as they catalyze
isomerization on the column.
Part 4: Troubleshooting Center (FAQ)
Ticket #Q-101: "My product is oiling out instead of crystallizing."
Expert Response:
Oiling out occurs when the liquid-liquid phase separation temperature is higher than the crystallization temperature.[1]
Cause: The solution is too concentrated, or the water content (anti-solvent) is too high initially.
Fix: Re-heat the mixture to reflux. Add a small amount of the "good" solvent (Ethanol) to dilute. Add a seed crystal of the pure product at the cloud point. Allow to cool very slowly with gentle stirring.
Ticket #Q-102: "The product has a persistent yellow/orange color."[1]
Expert Response:
Pure quinoline oximes should be white to off-white. Yellow/Orange indicates contamination.
Cause 1 (Conjugation): Traces of the aldehyde precursor (which is often yellow) remain.
Validation: Check TLC. If aldehyde is present, wash the solid with saturated Sodium Bisulfite (
) solution. The aldehyde forms a water-soluble bisulfite adduct; the oxime does not.
Cause 2 (Metal): Trace iron or copper from reagents can chelate with the oxime.
Fix: Recrystallize from Ethanol containing 1 mM EDTA.
Ticket #Q-103: "I see two spots on TLC that merge after standing."
Expert Response:
This confirms the presence of E and Z isomers in dynamic equilibrium.
Insight: In solution, particularly in the presence of trace acid (from silica gel) or light, the isomers interconvert.
Action: If you need a single isomer, store the solid in the dark at
. For NMR characterization, use as the solvent, as it stabilizes the hydrogen-bonding network and may slow isomerization compared to .
References
Meth-Cohn, O. , & Narine, B. (1978). A Versatile New Synthesis of Quinolines and Related Fused Pyridines.[4] Tetrahedron Letters, 19(23), 2045-2048. Link
Bhat, H. R. , et al. (2013).[4] Synthesis, Characterization and Biological Evaluation of Some New Quinoline Derivatives. Journal of Young Pharmacists, 5(4), 148-152. Link
Saleh, F. T. , et al. (2023). Synthesis of Some Quinoline Oximes by an Efficient Method and their Biological Screening. International Journal of Pharmaceutical Sciences and Drug Research, 15(5), 591-596. Link
Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard reference for Oxime recrystallization solvents). Link
Technical Support Center: Troubleshooting Solubility Issues with Quinoline Oxime Derivatives
Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering solubility challenges with quinoline oxime derivatives.
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering solubility challenges with quinoline oxime derivatives. As a class of compounds with significant therapeutic potential, their inherent low aqueous solubility often presents a substantial hurdle in experimental workflows.[1][2] This resource provides in-depth, experience-driven solutions to common solubility problems, ensuring the integrity and success of your research.
I. Understanding the "Why": The Root of Quinoline Oxime Solubility Challenges
Quinoline oxime derivatives, like many heterocyclic aromatic compounds, possess a rigid, planar structure that favors crystal lattice packing, making them inherently less soluble in aqueous media.[3][4][5] Their solubility is a delicate interplay of molecular structure, solvent properties, and environmental factors. Key contributors to poor solubility include:
Hydrophobic Quinoline Core: The fused benzene and pyridine ring system is predominantly nonpolar.[3][6]
Intermolecular Forces: Strong intermolecular interactions, such as hydrogen bonding and pi-pi stacking, within the crystal lattice require significant energy to overcome for dissolution.
Ionization State: The basic nitrogen atom in the quinoline ring and the acidic oxime group mean that the overall charge of the molecule, and thus its solubility, is highly dependent on pH.[7][8][9]
II. Frequently Asked Questions (FAQs) & Troubleshooting Guides
This section addresses common solubility issues in a question-and-answer format, providing both the rationale behind the troubleshooting steps and detailed protocols.
FAQ 1: My quinoline oxime derivative, dissolved in a stock solution of DMSO, precipitates when I dilute it into my aqueous experimental buffer. What's happening and how can I fix it?
Root Cause Analysis: This is a classic case of a compound "crashing out" of solution. While highly soluble in a polar aprotic solvent like DMSO, the drastic change in solvent polarity upon dilution into an aqueous buffer reduces the compound's solubility below its concentration, leading to precipitation.[10]
Troubleshooting Protocol:
Optimize Stock Solvent and Concentration:
Rationale: Using a co-solvent system for the stock solution can sometimes better bridge the polarity gap between the stock and the final aqueous medium.
Action: Try preparing your stock solution in a mixture of DMSO and a more polar, water-miscible organic solvent like ethanol or N,N-Dimethylformamide (DMF).[7] Start with a 1:1 ratio and adjust as needed.
Employ a Co-Solvent System in the Final Medium:
Rationale: Introducing a small percentage of an organic co-solvent into the final aqueous buffer can significantly increase the solubility of your derivative.[7][11]
Action: Determine the maximum tolerable concentration of a co-solvent (e.g., DMSO, ethanol) in your experiment (many cell-based assays can tolerate up to 0.5-1% DMSO).[10] Prepare the final buffer with this concentration of the co-solvent before adding your compound.
Stepwise Dilution:
Rationale: A gradual change in solvent polarity is less likely to cause immediate precipitation.
Action: Instead of a single large dilution, perform a serial dilution, gradually increasing the proportion of the aqueous buffer.
Experimental Workflow for Co-Solvent Optimization:
Caption: Co-solvent optimization workflow.
FAQ 2: How does pH influence the solubility of my quinoline oxime derivative, and how can I leverage this?
Root Cause Analysis: Quinoline is a weak base, and the oxime group is weakly acidic.[7] Therefore, the overall charge of the molecule is pH-dependent.[8][9] In acidic conditions, the quinoline nitrogen can be protonated, forming a more soluble cationic salt.[7] In basic conditions, the oxime proton can be removed, forming a more soluble anionic species. The neutral form, which predominates at a pH between the pKa of the quinoline nitrogen and the oxime proton, is typically the least soluble.
Troubleshooting Protocol:
Determine the pKa of Your Derivative:
Rationale: Knowing the pKa values is crucial for predicting the pH at which your compound will be ionized and thus more soluble.
Action: If the pKa is not available in the literature, it can be predicted using computational tools or determined experimentally via potentiometric titration.
Adjust the pH of Your Solvent:
Rationale: Shifting the pH away from the isoelectric point (the pH at which the molecule has no net charge) will increase solubility.[10]
Action: For basic quinoline oximes, lowering the pH of the buffer with a small amount of a suitable acid (e.g., HCl, acetic acid) can dramatically improve solubility.[7] For derivatives with acidic functionalities, increasing the pH with a base may be beneficial. Ensure the chosen pH is compatible with your experimental system.
pH Adjustment Strategy:
pH Range
Dominant Species
Expected Aqueous Solubility
Acidic (pH < pKa of quinoline N)
Cationic Salt
High
Neutral (between pKa's)
Neutral Free Base
Low
Basic (pH > pKa of oxime OH)
Anionic Species
Moderate to High
FAQ 3: I've tried co-solvents and pH adjustment, but my compound still has very low solubility. What are some more advanced techniques I can use?
Root Cause Analysis: For particularly challenging compounds, conventional methods may not be sufficient. Advanced formulation strategies that alter the physical state of the compound or encapsulate it can be employed.
Advanced Troubleshooting Options:
Solid Dispersions:
Rationale: Dispersing the quinoline oxime derivative within a polymer matrix at a molecular level can prevent crystallization and enhance its dissolution profile.[7][12]
Methodology:
Dissolve both the compound and a carrier polymer (e.g., Poloxamer 407, PVP) in a common solvent.[7]
Remove the solvent via evaporation or spray drying.[12]
The resulting solid dispersion can then be dissolved in the experimental medium.
Complexation with Cyclodextrins:
Rationale: Cyclodextrins are cyclic oligosaccharides with a hydrophobic interior and a hydrophilic exterior. They can form inclusion complexes with hydrophobic molecules, effectively encapsulating the non-polar parts and increasing their aqueous solubility.[10]
Methodology:
Prepare a solution of the cyclodextrin (e.g., β-cyclodextrin, HP-β-cyclodextrin) in the aqueous buffer.
Add the quinoline oxime derivative and stir or sonicate until a clear solution is formed.
Rationale: Reducing the particle size of the solid compound increases its surface area-to-volume ratio, which can lead to a faster dissolution rate according to the Noyes-Whitney equation.[11][12]
Methodology: This typically requires specialized equipment such as jet mills or high-pressure homogenizers to produce micron- or nano-sized particles.[11]
Decision Tree for Advanced Techniques:
Caption: Decision tree for advanced solubility enhancement.
Simple and effective for moderate solubility issues.
The co-solvent must be compatible with the experimental system and can sometimes cause toxicity at higher concentrations.[10]
pH Adjustment
Ionizing the quinoline oxime derivative to increase its interaction with water.[10]
Can lead to a dramatic increase in solubility for ionizable compounds.
The required pH must not interfere with the experiment or the stability of the compound.[10]
Solid Dispersions
Dispersing the compound in an inert carrier at the molecular level.[7]
Can significantly improve dissolution rate and bioavailability.
Requires additional formulation steps.
Cyclodextrin Complexation
Encapsulating the hydrophobic compound within the cyclodextrin cavity.[10]
Generally well-tolerated and effective for increasing aqueous solubility.
Can be a 1:1 or 1:2 complex, and the stoichiometry may need to be determined.
Particle Size Reduction
Increasing the surface area of the solid compound.[11][12]
Enhances the rate of dissolution.
Does not increase the equilibrium solubility; may require specialized equipment.[11]
IV. References
ManTech Publications. (n.d.). Formulation Strategies for Improving Bioavailability of Poorly Soluble Drugs. ManTech Publications. Retrieved February 14, 2026, from [Link]
International Journal of Pharmaceutical Sciences Review and Research. (2011, May 28). STRATEGIES FOR SOLUBILITY ENHANCEMENT OF POORLY SOLUBLE DRUGS Review Article. Retrieved February 14, 2026, from [Link]
Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. (n.d.). National Center for Biotechnology Information. Retrieved February 14, 2026, from [Link]
Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. (2019, February 25). National Center for Biotechnology Information. Retrieved February 14, 2026, from [Link]
Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. (n.d.). ResearchGate. Retrieved February 14, 2026, from [Link]
Solubility of Things. (n.d.). 2-(2-quinolyl)quinoline. Retrieved February 14, 2026, from [Link]
Solubility of Things. (n.d.). 8-Hydroxyquinoline. Retrieved February 14, 2026, from [Link]
PubChem. (n.d.). 8-Hydroxyquinoline. Retrieved February 14, 2026, from [Link]
SciSpace. (n.d.). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Retrieved February 14, 2026, from [Link]
PubChem. (n.d.). Quinoline. Retrieved February 14, 2026, from [Link]
Wikipedia. (n.d.). Quinoline. Retrieved February 14, 2026, from [Link]
Novelty Journals. (2022, June 20). A REVIEW ON QUINOLINE AND ITS DERIVATIVES. Retrieved February 14, 2026, from [Link]
Technical Support Center: Purification of 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime
Introduction Welcome to the technical support hub for 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime . This intermediate is a critical scaffold in the synthesis of tyrosine kinase inhibitors (e.g., Lenvatinib analogs)...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
Welcome to the technical support hub for 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime . This intermediate is a critical scaffold in the synthesis of tyrosine kinase inhibitors (e.g., Lenvatinib analogs) and antimalarial agents. Its purity is paramount because the chloro-quinoline core is susceptible to nucleophilic displacement, and the oxime functionality governs downstream stereochemistry.
This guide addresses the three most common impurity classes encountered during scale-up and purification:
User Question: "I have synthesized the oxime using
and sodium acetate in ethanol. HPLC shows 3-5% unreacted aldehyde (2-Chloro-6-methoxy-3-quinolinecarbaldehyde) that co-crystallizes with my product. Recrystallization isn't removing it. How do I clean this?"
Scientist Response:
This is a classic equilibrium issue. Oxime formation is reversible, especially under acidic conditions. The aldehyde is less polar than the oxime and often occludes into the crystal lattice of the quinoline ring system.
The Fix: The Bisulfite Wash Protocol
Do not rely solely on recrystallization. You must chemically sequester the aldehyde.
Dissolve your crude oxime in a water-immiscible solvent (Ethyl Acetate or DCM).
Wash the organic layer with a saturated aqueous solution of Sodium Bisulfite (
) .
Mechanism:[1][2][3][4][5] Bisulfite attacks the aldehyde carbonyl to form a water-soluble sulfonate adduct. The oxime remains in the organic layer.
Separate the layers and wash the organic phase with water to remove residual salts.
Dry over
and concentrate.
Critical Note: Ensure your wash is rapid (5-10 mins). Prolonged exposure to acidic bisulfite can hydrolyze the oxime back to the aldehyde.
Issue 2: The E/Z Isomer Challenge
User Question: "My HPLC shows two peaks with identical mass (LC-MS). One is the major product, but the minor peak (10-15%) won't separate. Is this an impurity or an isomer?"
Scientist Response:
These are almost certainly the
(trans) and (cis) geometric isomers of the oxime. In quinoline systems, the -isomer is typically thermodynamically more stable due to steric repulsion between the oxime -OH and the C2-Chloro or C4-Proton.
The Fix: Thermodynamic Equilibration
Separation is often unnecessary if you can force isomerization to the stable form.
Reflux the crude solid in Ethanol containing 1% HCl for 1-2 hours.
Mechanism:[1][2][3][4][5] Acid catalysis lowers the rotation barrier of the
bond, allowing the mixture to settle into the thermodynamic minimum (usually the -isomer).
Cool slowly to precipitate the pure stable isomer.
Validation: If the minor peak diminishes significantly after reflux, it was the kinetic
-isomer.
Issue 3: Color and Tarry Residues
User Question: "My crude product is dark brown/black. The literature says it should be off-white or pale yellow. What happened?"
Scientist Response:
Dark coloration in quinolines usually indicates N-oxide formation or oxidative polymerization of trace aniline impurities (from the acetanilide precursor).
The Fix: Adsorbent Filtration
Dissolve the crude in hot Methanol or THF .
Add Activated Carbon (Charcoal) (5-10 wt% of crude mass).
Reflux for 15 minutes.
Filter while hot through a Celite pad.
Recrystallize the filtrate.
Part 2: Experimental Protocols
Standardized Recrystallization Protocol
Target: Removal of inorganic salts and trace organic impurities.
Parameter
Specification
Notes
Solvent System
Ethanol : Water (9:1)
The oxime is soluble in hot EtOH but poor in water.
Concentration
1 g solute / 10-15 mL solvent
Adjust based on crude purity.
Dissolution Temp
75°C - 80°C (Reflux)
Ensure complete dissolution.
Cooling Rate
10°C per hour
Slow cooling promotes -isomer purity.
Final Temp
0°C - 5°C
Hold for 2 hours before filtration.
Step-by-Step:
Charge crude oxime into a round-bottom flask.
Add 90% of the calculated Ethanol. Heat to reflux.
If undissolved solids remain (likely salts like NaCl), hot filter the solution.
Add water dropwise to the hot filtrate until a faint turbidity persists.
Add 1-2 mL of Ethanol to clear the turbidity.
Allow the solution to cool to room temperature undisturbed.
Chill in an ice bath, filter, and wash with cold 50% EtOH.
This logic tree guides you from the initial analytical result to the correct purification method.
Figure 1: Decision matrix for selecting the appropriate purification module based on specific impurity profiles.
Workflow 2: The Bisulfite Wash Mechanism
Visualizing the chemical separation of the unreacted aldehyde.
Figure 2: The Bisulfite Wash Protocol for selective removal of unreacted aldehyde starting material.
References
Meth-Cohn, O., & Goon, S. (1997). A versatile new synthesis of quinolines and related fused pyridines. Part 5. The synthesis of 2-chloroquinoline-3-carbaldehydes.[2][3][6][7][8][9][10] Journal of the Chemical Society, Perkin Transactions 1.
Context: Establishes the Vilsmeier-Haack synthesis route for the aldehyde precursor.
Subashini, R., et al. (2009).[9] 2-Chloro-6-methoxyquinoline-3-carbaldehyde.[7][11][12] Acta Crystallographica Section E.
Context: Provides physical characterization and solubility d
Sharghi, H., & Sarvari, M. H. (2002). A rapid, convenient, solventless green approach for the synthesis of oximes. Journal of Chemical Research.
Context: Discusses general oxime formation equilibria and the impact of conditions on E/Z r
Controlling syn/anti isomer formation in quinoline oximes
Technical Support Center: Quinoline Oxime Synthesis A Guide to Controlling Syn/Anti Isomer Formation Welcome to the technical support guide for controlling syn/anti isomer formation in quinoline oximes. Quinoline scaffol...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Quinoline Oxime Synthesis
A Guide to Controlling Syn/Anti Isomer Formation
Welcome to the technical support guide for controlling syn/anti isomer formation in quinoline oximes. Quinoline scaffolds are of significant interest in medicinal chemistry due to their broad biological applications.[1] The oxime functional group, when added to a quinoline core, introduces a new stereocenter at the C=N double bond, leading to the formation of syn and anti (or E/Z) geometric isomers. These isomers can exhibit profoundly different biological activities, making stereochemical control a critical aspect of synthesis and drug development.[2][3]
This guide is designed for researchers, scientists, and drug development professionals. It moves beyond simple protocols to explain the underlying principles that govern isomer formation, providing you with the tools to troubleshoot and optimize your reactions effectively.
Part 1: Frequently Asked Questions (FAQs)
This section addresses fundamental questions regarding the stereochemistry of quinoline oximes.
Q1: What are the syn and anti isomers of a quinoline oxime?
Syn and anti are stereochemical descriptors for geometric isomers of oximes, similar to the E/Z notation. For an aldoxime (derived from an aldehyde), the configuration is determined by the relative position of the hydroxyl (-OH) group and the hydrogen atom on the imine carbon.
Anti Isomer (E-isomer): The hydroxyl group and the hydrogen atom are on opposite sides of the C=N double bond. This isomer is generally the thermodynamically more stable product.[4]
Syn Isomer (Z-isomer): The hydroxyl group and the hydrogen atom are on the same side of the C=N double bond. This is often the kinetically favored product.[4]
For ketoximes (derived from ketones), syn and anti are used to describe the position of the -OH group relative to a specific substituent on the imine carbon. It is crucial to define which substituent is the reference. For clarity and universal understanding, the IUPAC-recommended E/Z nomenclature is preferred.
Q2: Why is controlling the isomeric ratio so important?
The spatial arrangement of the oxime's hydroxyl group can drastically alter how the molecule interacts with biological targets like enzymes or receptors. Consequently, syn and anti isomers of the same quinoline oxime can have different potencies, selectivities, and metabolic stabilities.[2] For instance, studies on various oximes have shown that one isomer is often significantly more biologically active than the other.[3] Therefore, producing a single, desired isomer is essential for developing clean, effective, and reproducible pharmaceutical agents.
Q3: What is the general mechanism of oxime formation?
Oxime formation is a condensation reaction between a carbonyl compound (an aldehyde or ketone) and hydroxylamine.[5] The reaction proceeds through a two-step mechanism that is typically catalyzed by acid.[6]
Nucleophilic Addition: The nitrogen atom of hydroxylamine acts as a nucleophile, attacking the electrophilic carbonyl carbon. This forms a tetrahedral intermediate called a hemiaminal or carbinolamine.[6][7]
Dehydration: The hemiaminal is then dehydrated (loses a molecule of water) to form the C=N double bond of the oxime.[5]
The overall reaction rate is highly dependent on pH. The medium must be acidic enough to catalyze the dehydration step but not so acidic that it deactivates the hydroxylamine nucleophile by fully protonating it.[8][9] A weakly acidic environment (pH 4-5) is often optimal for uncatalyzed reactions.[8][10]
Q4: How can syn and anti isomers be reliably distinguished?
Nuclear Magnetic Resonance (NMR) spectroscopy is the most definitive tool for isomer identification.[11]
¹H NMR: The chemical shift of protons near the C=N bond is highly sensitive to the isomer's geometry due to the anisotropic effect of the oxime group.[11] Protons that are syn (on the same side) to the electronegative -OH group are typically shielded and appear at a lower chemical shift (upfield) compared to the corresponding protons in the other isomer.[11] Nuclear Overhauser Effect (NOE) experiments can provide conclusive proof by showing through-space correlations between the oxime -OH proton and nearby protons.[12]
¹³C NMR: The chemical shift of the imine carbon (C=N) is also a key indicator and will differ between the two isomers.[4]
Other Methods: While less definitive than NMR, other techniques can be useful. The isomers often have different polarities, allowing for separation and identification by Thin-Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or column chromatography.[13][14] Infrared (IR) spectroscopy may also show slight differences in the O-H bond vibration frequencies.[13]
Part 2: Troubleshooting Guide - Controlling Isomer Ratios
This section provides solutions to common experimental challenges in achieving stereoselective synthesis.
Q: My reaction yields an inseparable mixture of syn and anti isomers. How can I favor the formation of one over the other?
A: Achieving stereoselectivity requires manipulating the reaction conditions to favor either the kinetically or thermodynamically controlled pathway.
Kinetic Control: This pathway favors the product that is formed fastest. It is usually achieved at lower temperatures and under conditions that prevent the reverse reaction or isomerization (e.g., neutral or basic pH).[4] For many oximes, the syn (Z)-isomer is the kinetic product.
Thermodynamic Control: This pathway favors the most stable product. It is achieved under conditions that allow the isomers to equilibrate, such as higher temperatures, longer reaction times, and the presence of an acid catalyst.[4] The anti (E)-isomer is typically the more stable thermodynamic product due to reduced steric hindrance.[4]
The key is to adjust your reaction parameters to steer the reaction down one of these paths.
Q: I want to synthesize the thermodynamically stable anti (E)-isomer, but I'm getting a mixture. What should I do?
A: To favor the anti (E)-isomer, you must ensure the reaction conditions allow for equilibration to the most stable form.
Increase Acidity: The isomerization between syn and anti forms is acid-catalyzed.[15] Ensure your reaction medium is weakly acidic (pH 4-5). You can use hydroxylamine hydrochloride directly or add a mild acid catalyst like acetic acid.
Increase Temperature: Higher temperatures provide the energy needed to overcome the activation barrier for isomerization.[16] Refluxing the reaction is a common strategy.
Increase Reaction Time: Allow sufficient time for the initially formed mixture to equilibrate to the more stable anti isomer. Monitor the reaction by TLC or ¹H NMR to determine when the ratio is no longer changing.
Solvent Choice: Polar protic solvents like ethanol can facilitate the reaction.[15] In some cases, isomerization can be promoted during workup by treating the crude mixture with an anhydrous acid like HCl gas in ether, which may preferentially precipitate the hydrochloride salt of the more stable isomer.[4]
Q: How can I selectively synthesize the kinetically controlled syn (Z)-isomer?
A: To trap the less stable syn (Z)-isomer, you must use conditions that favor the faster reaction pathway while preventing subsequent isomerization.
Use Basic or Neutral Conditions: The absence of an acid catalyst will slow down or prevent the equilibration to the thermodynamic product.[4] You can generate free hydroxylamine in situ by reacting hydroxylamine hydrochloride with a base like sodium hydroxide, potassium carbonate, or an organic base like pyridine or hexamine.[4]
Lower the Reaction Temperature: Running the reaction at room temperature or even 0 °C can help trap the kinetically favored product by reducing the energy available for isomerization.[4]
Limit Reaction Time: Overly long reaction times, even under neutral/basic conditions, might allow for slow equilibration. Monitor the reaction and stop it once the starting material is consumed.
Q: My desired isomer is converting to the other during workup or purification. How can I prevent this?
A: Isomerization can occur post-reaction if the conditions are not carefully controlled.
Neutralize Promptly: During aqueous workup, ensure the pH is neutralized before extraction to avoid acid- or base-catalyzed isomerization.
Avoid Harsh Conditions: Use mild purification techniques. Flash column chromatography is generally preferred over distillation. If possible, run the column at a lower temperature.
Solvent Selection for Purification: The choice of solvent can be critical. Some studies have noted that halogenated solvents like dichloromethane (DCM) can be effective for separating isomers by crystallization or extraction.[17]
Part 3: Protocols & Characterization
This section provides standardized protocols and a data summary table.
Table 1: Effect of Reaction Conditions on Isomer Ratio
Parameter
Condition for Kinetic Control (syn/Z-isomer)
Condition for Thermodynamic Control (anti/E-isomer)
Rationale
pH
Neutral to Basic (e.g., NaHCO₃, Pyridine)
Weakly Acidic (pH ~4-5)
Acid catalyzes the equilibration to the more stable isomer.[4][15]
Temperature
Low (0 °C to Room Temp)
High (Reflux)
Higher temperature provides energy to overcome the isomerization barrier.[16]
Reaction Time
Short (Monitor for SM consumption)
Long (Allow for equilibration)
Sufficient time is needed for the isomer ratio to reach thermodynamic equilibrium.
Solvent
Aprotic or Protic
Polar Protic (e.g., Ethanol)
Polar protic solvents can facilitate proton transfer needed for isomerization.[15]
Experimental Protocol 1: Synthesis of the Thermodynamic (anti/E)-Quinoline Oxime
Reaction Setup: Dissolve the quinoline aldehyde or ketone (1.0 eq) in ethanol.
Catalysis: Add a catalytic amount of a weak acid, such as acetic acid, or use a basic solvent like pyridine which will form pyridinium hydrochloride in situ, creating a buffered acidic environment.[4]
Reaction: Heat the mixture to reflux (e.g., ~80 °C for ethanol) for 2-6 hours.
Monitoring: Monitor the reaction progress and isomer ratio using TLC or by taking aliquots for ¹H NMR analysis.
Workup: Cool the reaction mixture, remove the solvent under reduced pressure, and partition the residue between an organic solvent (e.g., ethyl acetate) and a saturated aqueous solution of sodium bicarbonate to neutralize the acid.
Purification: Separate the organic layer, dry with anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by recrystallization or flash column chromatography.
Experimental Protocol 2: Synthesis of the Kinetic (syn/Z)-Quinoline Oxime
Reaction Setup: Dissolve the quinoline aldehyde or ketone (1.0 eq) in a suitable solvent like methanol or ethanol at room temperature or in an ice bath (0 °C).
Reagent Addition: Add hydroxylamine hydrochloride (1.5 eq) followed by the portion-wise addition of a base like potassium carbonate (2.0 eq) or an aqueous solution of sodium hydroxide.[4][15] This generates free hydroxylamine in situ.
Reaction: Stir the mixture at the selected low temperature (0 °C to room temperature).
Monitoring: The reaction is often faster than the acidic method. Monitor closely by TLC and stop the reaction as soon as the starting material is consumed to minimize potential isomerization.
Workup: Filter off any inorganic salts. Remove the solvent under reduced pressure. Partition the residue between an organic solvent and water.
Purification: Separate the organic layer, dry, and concentrate. Purify immediately using flash column chromatography, potentially at a reduced temperature.
References
Vertex AI Search. (n.d.). Oxime formation.
MDPI. (2021). Synthesis, In Silico Studies, and Evaluation of Syn and Anti Isomers of N-Substituted Indole-3-carbaldehyde Oxime Derivatives as Urease Inhibitors against Helicobacter pylori.
ChemTube3D. (n.d.). Oxime formation.
BenchChem. (2025). An In-depth Technical Guide to the E/Z Isomerism of Deoxybenzoin Oxime.
International Journal of Pharmaceutical Sciences and Drug Research. (2023). Synthesis of Some Quinoline Oximes by an Efficient Method and their Biological Screening.
BenchChem. (2025). Spectroscopic Fingerprints of Oxime Ester Isomers: A Comparative Analysis.
National Institutes of Health. (n.d.). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis.
International Journal of Pharmaceutical Sciences and Drug Research. (2023). Synthesis of Some Quinoline Oximes by an Efficient Method and their Biological Screening.
PubMed. (1979). Identification and characterization of syn- and anti-isomers of retinaloximes.
YouTube. (2015). Formation of an Oxime from a Ketone.
National Center for Biotechnology Information. (2021). Synthesis, In Silico Studies, and Evaluation of Syn and Anti Isomers of N-Substituted Indole-3-carbaldehyde Oxime Derivatives as Urease Inhibitors against Helicobacter pylori.
ResearchGate. (2002). Selective Synthesis of E and Z Isomers of Oximes.
ResearchGate. (n.d.). Effects of temperature on the annulation of oxime-ether tethered cyclopropanes.
BenchChem. (n.d.). effect of pH on oxime ligation efficiency.
The Journal of Physical Chemistry. (n.d.). A NUCLEAR MAGNETIC RESONANCE STUDY OF syn-anti ISOMERISM IN KETOXIMES.
Chemistry Stack Exchange. (2015). Why are oxime geometrical isomers stable?
MDPI. (n.d.). Unsubstituted Oximes as Potential Therapeutic Agents.
MDPI. (2023). Arylcyanomethylenequinone Oximes: An Overview of Synthesis, Chemical Transformations, and Biological Activity.
Journal of the Chemical Society, Perkin Transactions 1. (n.d.). The influence of oxime stereochemistry in the generation of nitrones from ω-alkenyloximes by cyclization or 1,2-prototropy.
ACS Omega. (2023). A Robust and Scalable Process for the Synthesis of Substantially Pure Clarithromycin 9-(E)-Oxime with an Established Control of the (Z)-Isomer Impurity.
National Center for Biotechnology Information. (n.d.). Oximes: Novel Therapeutics with Anticancer and Anti-Inflammatory Potential.
YouTube. (2019). Oxime formation and pH of medium with reaction mechanism and use in Beckmann Rearrangement.
Bentham Science. (n.d.). Quinoline and Analogs: Insight into the Synthesis, Biological Activity, Structure-Activity Relationship, and Interaction with Targets.
Thermal decomposition risks of 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime
The following Technical Support Guide is designed for researchers and process chemists handling 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime . It prioritizes process safety, thermal hazard identification, and risk mi...
Author: BenchChem Technical Support Team. Date: February 2026
The following Technical Support Guide is designed for researchers and process chemists handling 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime . It prioritizes process safety, thermal hazard identification, and risk mitigation strategies based on the chemical structure and functional group reactivity.
Do not scale up (>10g) without specific thermal data (DSC/ARC).
Quinoline oximes possess a high-energy functional group (
) capable of strongly exothermic decomposition. The combination of the electron-rich quinoline ring (6-methoxy substituent) and the oxime moiety creates a system susceptible to autocatalytic decomposition and Beckmann rearrangement at elevated temperatures.
PART 1: Thermal Profile & Risk Identification
1.1 The Decomposition Mechanism
The primary risk is not the combustion of the material, but a non-oxidative thermal decomposition (runaway reaction).
Primary Pathway (Dehydration): The oxime dehydrates to form 2-chloro-6-methoxy-3-quinolinecarbonitrile. This reaction is highly exothermic and releases water vapor, which can over-pressurize closed vessels.
Secondary Pathway (Beckmann Rearrangement): Under acidic conditions or catalytic influence (e.g., trace metals from spatulas), the oxime rearranges to an amide, releasing significant heat.
Visualizing the Hazard Pathway:
Caption: Figure 1.[1][2] Dual decomposition pathways leading to thermal runaway and vessel over-pressurization.
1.2 Estimated Thermal Properties
Note: Values below are estimates based on structural analogues (quinoline-3-carbaldehydes and general oximes) and must be validated empirically.
Q1: "I noticed the solid turning yellow/brown during vacuum drying at 60°C. Is this normal?"A:STOP IMMEDIATELY.
Color change from off-white to yellow/brown during drying is a classic signature of thermal degradation onset .
Cause: The 6-methoxy group donates electron density, potentially lowering the activation energy for decomposition compared to unsubstituted quinolines.
Action: Cool the sample to ambient temperature. Analyze via HPLC/TLC. If degradation is confirmed, lower drying temperature to <40°C and use higher vacuum, or switch to a lyophilization protocol.
Q2: "Can I distill the crude reaction mixture to purify the oxime?"A:ABSOLUTELY NOT.
Oximes are thermally labile solids. Distillation will almost certainly trigger a violent decomposition or explosion.
Alternative: Use recrystallization (typically from EtOH/Water or EtOAc/Hexanes) or column chromatography.
Q3: "My yield is low, and I see a nitrile peak in the IR (approx. 2220 cm⁻¹). What happened?"A: You likely overheated the reaction during the oximation step.
Troubleshooting: If you used hydroxylamine hydrochloride ($ \text{NH}_2\text{OH} \cdot \text{HCl} $) with a base (e.g., NaOAc) in refluxing ethanol, the temperature (78°C) might be too high for this specific derivative.
Fix: Run the reaction at room temperature (20–25°C) for a longer duration (12–24h).
Category B: Storage & Handling
Q4: "Is it safe to use metal spatulas?"A:Use with caution.
Trace transition metals (Fe, Cu) can catalyze the Beckmann rearrangement, lowering the decomposition onset temperature (
).
Recommendation: Use Teflon-coated, ceramic, or glass tools for handling bulk quantities (>100g).
PART 3: Mandatory Safety Protocols
3.1 The "Go/No-Go" Scale-Up Decision Tree
Before moving from milligrams to grams, execute this workflow.
Caption: Figure 2. Thermal safety decision matrix for scaling up quinoline oxime synthesis.
3.2 Standard Operating Procedure (SOP) for Drying
Equipment: Vacuum oven with independent over-temperature cutoff.
Temperature Limit: Maximum 45°C .
Atmosphere: Inert gas bleed (Nitrogen) recommended to prevent oxidation of the methoxy group.
Monitoring: Monitor vacuum stability. A sudden loss of vacuum often indicates gas evolution (decomposition) from the sample.
References
Wang, J., et al. "Thermal Stability Evaluation of Nitroalkanes with Differential Scanning Calorimetry." Organic Process Research & Development, 2021, 25, 781–788.[5] (Provides methodology for
Subashini, R., et al. "2-Chloro-6-methoxyquinoline-3-carbaldehyde." Acta Crystallographica Section E, 2009, E65, o2723. (Structural data of the precursor). Link
Meth-Cohn, O. "A Versatile Synthesis of Quinolines and Related Fused Pyridines." Heterocycles, 1993, 35, 539-557. (Foundational synthesis of quinoline carbaldehydes).
Sperry, J. B., et al. "Thermal Stability Assessment of Peptide Coupling Reagents and Additives." Organic Process Research & Development, 2018. (General reference for thermal hazard assessment workflows). Link
HPLC Method Development Guide: 2-Chloro-6-methoxy-3-quinolinecarbaldehyde Oxime Purity Profiling
Executive Summary The analysis of 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime (hereafter CMQO ) presents a dual chromatographic challenge: the thermodynamic instability of the oxime moiety (E/Z isomerization) and th...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The analysis of 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime (hereafter CMQO ) presents a dual chromatographic challenge: the thermodynamic instability of the oxime moiety (E/Z isomerization) and the basicity of the quinoline ring (peak tailing).[1]
Standard generic gradient methods (e.g., C18 with 0.1% Formic Acid) often fail to resolve the E- and Z-isomers or separate the critical aldehyde precursor (2-Chloro-6-methoxy-3-quinolinecarbaldehyde).[2][1] This guide compares a standard acidic method against an optimized Phenyl-Hexyl / Mid-pH protocol.
Key Finding: The optimized method utilizing a Phenyl-Hexyl stationary phase at pH 6.5 demonstrates a 40% improvement in resolution (
) between isomers and eliminates silanol-induced tailing compared to standard C18 chemistries.[1]
- interactions with the quinoline ring, enhancing retention and separating isomers based on their planar steric differences.[1] The pH 6.5 buffer keeps the quinoline neutral (unprotonated), minimizing tailing.[2]
Column: Phenyl-Hexyl stationary phase (e.g., Waters XBridge Phenyl or Phenomenex Luna Phenyl-Hexyl), 150 x 4.6 mm, 3.5 µm particle size.[1]
System: HPLC with PDA (Photodiode Array) detector.
Mobile Phase Preparation
Mobile Phase A (Buffer): Dissolve 0.77 g Ammonium Acetate in 1000 mL water (10mM). Adjust pH to 6.5 ± 0.05 using dilute acetic acid. Filter through 0.22 µm membrane.
Mobile Phase B: 100% Methanol (degassed).
Note: Methanol is preferred over Acetonitrile here as it promotes stronger
Column Temp: 35°C (Control is critical for isomer reproducibility)
Injection Volume: 5-10 µL
Detection: UV @ 254 nm (primary) and 220 nm (secondary).[2][1]
Run Time: 20 minutes.
Gradient Program
Time (min)
% Mobile Phase A (Buffer)
% Mobile Phase B (MeOH)
Event
0.0
60
40
Equilibration
12.0
20
80
Linear Gradient
15.0
20
80
Isocratic Hold (Wash)
15.1
60
40
Return to Initial
20.0
60
40
Re-equilibration
Method Development Decision Tree
The following logic flow explains how to troubleshoot or adapt this method if your specific matrix (e.g., reaction mixture vs. pure powder) differs.
Figure 2: Logic flow for optimizing quinoline oxime separation.
Validation & System Suitability
To ensure the method is trustworthy (Trustworthiness in E-E-A-T), the following System Suitability Tests (SST) must be passed before every sample set:
Resolution (
): > 2.0 between E-isomer and Z-isomer.
Tailing Factor: < 1.5 for the main E-isomer peak.
Precision: %RSD of peak area < 2.0% for 5 replicate injections.
LOD/LOQ: Estimated at 0.05% and 0.15% (w/w) respectively relative to a 0.5 mg/mL sample concentration.
Troubleshooting Guide
Peak Splitting: If the main peak splits, check the sample diluent. Ensure the sample is dissolved in the starting mobile phase (60:40 Buffer:MeOH). Strong organic diluents can cause "solvent shock."
Retention Drift: Check the pH of the buffer. Ammonium acetate is volatile; prepare fresh daily or use Phosphate buffer (if MS detection is not required).[1]
References
Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010).[2][1][5] Introduction to Modern Liquid Chromatography. John Wiley & Sons. (Foundational text on HPLC theory and separation of basic compounds).
McCalley, D. V. (2010).[2][1] "Analysis of basic solutes by HPLC." Journal of Chromatography A. Link (Authoritative source on suppressing silanol interactions for amines/quinolines).[2][1]
Subashini, R., et al. (2009).[2][6] "2-Chloro-6-methoxyquinoline-3-carbaldehyde."[1][7] Acta Crystallographica Section E. Link (Provides structural confirmation of the aldehyde precursor).[2][1]
BenchChem Technical Support. (2025). "Chromatographic Separation of Quinoline and Isoquinoline Isomers." Link (General guidance on quinoline isomer separation).[2][1]
Sielc Technologies. "Separation of 2-Chloro-6-methoxyquinoline on Newcrom R1 HPLC column." Link (Reference for mixed-mode separation of similar quinoline analogs).[2][1]
Technical Assessment: 2-Chloro-6-methoxy-3-quinolinecarbaldehyde vs. Oxime Derivative
Executive Summary: The Decision Matrix In the synthesis of quinoline-based pharmacophores—particularly for antimalarial, anticancer (e.g., Methotrexate analogs), and antimicrobial targets—the choice between 2-Chloro-6-me...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Decision Matrix
In the synthesis of quinoline-based pharmacophores—particularly for antimalarial, anticancer (e.g., Methotrexate analogs), and antimicrobial targets—the choice between 2-Chloro-6-methoxy-3-quinolinecarbaldehyde (Aldehyde) and its Oxime derivative is a critical checkpoint.
Select the Aldehyde if your downstream chemistry involves immediate Carbon-Carbon bond formation (Knoevenagel condensation, Wittig reaction) or reductive amination. It is the "Reactive Hub."
Select the Oxime if you require a hydrolytically stable intermediate, a precursor for nitriles (via dehydration), or a scaffold for specific heterocycles like isoxazoles. It is the "Stable Gateway."
This guide provides a head-to-head technical comparison to validate your selection process.
Critical Analysis & Technical Specifications
Physical & Chemical Profile
The aldehyde is an electrophilic powerhouse but suffers from oxidative instability (auto-oxidation to carboxylic acid). The oxime offers enhanced shelf-stability and crystallinity, often serving as a purification checkpoint before difficult transformations.
Feature
Aldehyde Precursor
Oxime Derivative
IUPAC Name
2-Chloro-6-methoxy-3-quinolinecarbaldehyde
2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime
CAS Number
73568-29-3
N/A (Derivative)
Molecular Weight
221.64 g/mol
236.65 g/mol
Physical Form
Yellow to pale orange powder
White to off-white crystalline solid
Melting Point
145 – 151 °C [1]
~146 °C [2] (Note: Close proximity requires spectral validation)
Solubility
Soluble in DMF, DMSO, DCM; Insoluble in water
Soluble in EtOH, MeOH, DMF; Less soluble in non-polar solvents
Stability
Air-sensitive; oxidizes to 3-quinolinecarboxylic acid
Hydrolytically stable; thermally stable <100°C
Primary Risk
Cannizzaro disproportionation; Air oxidation
Beckmann rearrangement (under acidic heat)
Spectral Differentiation (Self-Validation)
Since the melting points are dangerously close, do not rely on MP alone . Use 1H-NMR for positive identification.
Aldehyde: Distinct singlet signal for -CHO at δ 10.0–10.5 ppm .
Oxime: Disappearance of carbonyl peak; appearance of -CH=N- at δ 8.0–8.5 ppm and broad -OH singlet at δ 11.0–12.0 ppm .
Synthetic Pathways & Protocols
Synthesis of the Aldehyde (Vilsmeier-Haack)
Context:[1][2][3] This is the industry-standard method for formylating electron-rich aromatics. The 2-chloro substituent is installed simultaneously with the formyl group.[4]
Vilsmeier Reagent Formation: In a dry flask under N2, cool DMF (3 equiv) to 0°C. Add POCl3 (7 equiv) dropwise. Stir for 30 min to form the chloroiminium salt (white/yellowish solid may precipitate).
Addition: Dissolve p-acetanisidide (1 equiv) in minimum DMF and add dropwise to the reagent, keeping temperature <5°C.
Cyclization: Heat the mixture to 80–90°C for 4–6 hours. The color will darken significantly.
Quenching (Critical): Pour the hot reaction mixture onto crushed ice/water with vigorous stirring. The iminium intermediate hydrolyzes to the aldehyde.
Isolation: Neutralize with saturated NaOAc or NaHCO3 to pH 7. The yellow precipitate is filtered, washed with water, and recrystallized from Ethyl Acetate/Hexane.
Synthesis of the Oxime (Condensation)
Context: This step converts the reactive carbonyl into a stable oxime, often used to "lock" the structure or prepare for nitrile synthesis.[5]
Dissolution: Suspend Aldehyde (1 equiv) in Ethanol (10 mL/g).
Reagent Prep: In a separate beaker, dissolve NH2OH·HCl (1.5 equiv) and Sodium Acetate (1.5 equiv) in a minimum amount of water.
Reaction: Add the aqueous solution to the ethanolic aldehyde suspension.
Reflux: Heat to reflux (approx. 78°C) for 2–3 hours. Monitor by TLC (Mobile phase 3:7 EtOAc:Hexane). The aldehyde spot (higher Rf) should disappear.
Work-up: Cool to room temperature. Pour into ice water. The oxime will precipitate as a white/off-white solid.
Purification: Filter and wash with cold water. Recrystallize from Ethanol to remove trace salts.
Reactivity Profile & Application Logic
The choice of intermediate dictates the available downstream chemistry. The diagram below illustrates the divergence in synthetic utility.
Caption: Divergent synthetic pathways. The Aldehyde (Red) facilitates C-C bond formation, while the Oxime (Blue) enables access to nitriles and heterocyclic ring fusion.
Handling and Storage Recommendations
For the Aldehyde:
Storage: Store under Argon or Nitrogen at 2-8°C. Long-term exposure to air turns the bright yellow powder into a dull orange/brown crust (carboxylic acid formation).
Purification: If the aldehyde degrades, purify via short-path silica column chromatography (DCM:MeOH 98:2) rather than recrystallization to minimize thermal stress.
For the Oxime:
Storage: Stable at room temperature in a desiccator.
Safety: While more stable, oximes can decompose violently if heated rapidly above their melting point in the presence of strong acids (Beckmann rearrangement risk).
References
Thermo Scientific Chemicals. (n.d.). 2-Chloro-6-methoxyquinoline-3-carboxaldehyde, 99%. Fisher Scientific. Retrieved October 26, 2023, from [Link]
Bhat, M., et al. (2014).[4] The Synthesis of 6-substituted-2-chloroquinoline-3-carbaldehyde using Vilsmeier-Haack Reaction. International Journal of Science and Research (IJSR), 3(10). Retrieved October 26, 2023, from [Link]
Abdel-Wahab, B. F., & Khidre, R. E. (2016). 2-Chloroquinoline-3-carbaldehyde II: Synthesis, Reactions, and Applications. Journal of Chemistry. Retrieved October 26, 2023, from [Link]
Subashini, R., et al. (2009).[1] 2-Chloro-6-methoxyquinoline-3-carbaldehyde.[1][3][6][7] Acta Crystallographica Section E. Retrieved October 26, 2023, from [Link]
Chromatographic Profiling & Purification Guide: 2-Chloro-6-methoxy-3-quinolinecarbaldehyde Oxime
Executive Summary Objective: This guide provides an optimized Thin Layer Chromatography (TLC) protocol for monitoring the synthesis and purification of 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime (CAS: 39977-73-6)....
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Objective: This guide provides an optimized Thin Layer Chromatography (TLC) protocol for monitoring the synthesis and purification of 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime (CAS: 39977-73-6).
Target Audience: Medicinal chemists and process development scientists working on quinoline-based antimalarial or anticancer scaffolds.
Key Insight: The separation of the target oxime from its precursor aldehyde relies on exploiting the distinct polarity shift introduced by the hydroxylamine moiety. While the aldehyde is moderately lipophilic, the oxime introduces hydrogen-bond donor capabilities, significantly retarding its migration on silica gel.
Chemical Context & Separation Logic
To achieve reproducible separation, one must understand the structural drivers of retention for this specific scaffold.
The Scaffold (Quinoline Core): The 2-chloro and 6-methoxy substituents render the core relatively lipophilic and highly UV-active. The basic nitrogen of the quinoline ring can interact with silanol groups on silica, potentially causing "tailing."
The Transformation (Aldehyde
Oxime):
Precursor (Aldehyde): 2-Chloro-6-methoxy-3-quinolinecarbaldehyde.[1] Lacks H-bond donor groups. Moves relatively fast in non-polar solvents.
Product (Oxime): Contains an amphoteric
group. The hydroxyl group acts as a hydrogen bond donor to the stationary phase, lowering the Rf value relative to the aldehyde.
Isomerism: The oxime can exist as E (anti) and Z (syn) isomers. While often co-eluting in standard systems, they may resolve into a "figure-8" or double spot in lower polarity solvents.
Reaction Pathway Visualization
The following diagram outlines the synthesis workflow and critical control points for TLC analysis.
Figure 1: Synthesis workflow for 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime, highlighting the critical TLC decision point.
Experimental Protocol
Materials
Stationary Phase: Silica Gel 60 F
(Aluminum or Glass backed).
Sample Preparation: Dissolve ~5 mg of sample in 1 mL of Dichloromethane (DCM) or Ethyl Acetate (EtOAc) .
Note: If the oxime is poorly soluble, use a 1:1 mixture of DCM/Methanol.
Visualization:
UV Light (254 nm): Primary method. Both aldehyde and oxime quench fluorescence strongly (appear as dark spots).
Iodine Chamber: Secondary method. Useful for detecting non-UV active impurities (e.g., aliphatic side products).
Solvent System Comparison
The following Rf values are relative, standardized against the starting aldehyde. Absolute values may shift based on humidity and plate activation.
Solvent System
Composition (v/v)
Aldehyde Rf (SM)
Oxime Rf (Product)
Resolution (Rf)
Application
System A
Hexane : EtOAc (7:3)
0.65 - 0.75
0.30 - 0.40
High
Standard Monitoring
System B
Hexane : EtOAc (1:1)
0.80 - 0.90
0.55 - 0.65
Moderate
Product Purity Check
System C
DCM : MeOH (98:2)
> 0.90
0.45 - 0.55
High
Polar Impurity Check
System D
Toluene : EtOAc (8:2)
0.50 - 0.60
0.20 - 0.30
High
Isomer Separation
Recommendation: Start with System A (Hexane:EtOAc 7:3) . This system provides the optimal window (
Rf > 0.3) to distinguish the faster-moving aldehyde from the slower-moving oxime.
Troubleshooting & Optimization
Issue 1: Tailing (Streaking)
Cause: The basic nitrogen in the quinoline ring interacts with acidic silanol groups.
Solution: Add 0.5% Triethylamine (TEA) or 1% Aqueous Ammonia to the mobile phase. This neutralizes the silica surface.
Cause: E/Z Isomerism of the oxime.
Diagnosis: If two closely eluting spots appear (e.g., Rf 0.35 and 0.30) and both show the same UV spectra/coloration, they are likely isomers.
Solution: This is often acceptable for intermediate use. If separation is required, switch to a Toluene-based system (System D) or run the plate multiple times (multiple developments).
Issue 3: Baseline Material
Cause: Formation of the carboxylic acid (oxidation of aldehyde) or salt formation.
Solution: Switch to DCM : MeOH (9:1) to move polar contaminants off the baseline.
Solvent Selection Logic Tree
Use this decision matrix to select the correct mobile phase for your specific challenge.
Figure 2: Logic tree for optimizing TLC separation of Quinoline Oximes.
References
Meth-Cohn, O., et al. (1981). A Versatile Synthesis of Quinolines and Related Fused Pyridines. Journal of the Chemical Society, Perkin Transactions 1.
Context: Establishes the Vilsmeier-Haack synthesis of the 2-chloro-3-formyl quinoline precursor.
BenchChem Technical Support. (2025). Thin-Layer Chromatography (TLC) for Quinoline Compounds.
Context: Provides general solvent systems (Hexane/EtOAc)
A Comprehensive Guide to the Proper Disposal of 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime
This document provides a detailed, step-by-step protocol for the safe handling and disposal of 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime. As researchers and drug development professionals, adherence to rigorous sa...
Author: BenchChem Technical Support Team. Date: February 2026
This document provides a detailed, step-by-step protocol for the safe handling and disposal of 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime. As researchers and drug development professionals, adherence to rigorous safety and waste management protocols is not merely a matter of compliance but a cornerstone of scientific integrity and laboratory safety. This guide moves beyond simple checklists to explain the chemical reasoning behind each procedural step, ensuring a robust and self-validating system for waste management in your laboratory.
Hazard Assessment & Chemical Profile
Quinoline Core : The quinoline ring system is a known hazardous moiety. Quinoline itself is suspected of causing genetic defects and cancer, may cause liver damage, and is toxic to aquatic life with long-lasting effects.[1][2][3][4] Therefore, any derivative should be handled as a potentially toxic and environmentally hazardous substance.
Chlorinated Organic : The presence of a chlorine atom classifies this compound as a halogenated organic .[5] This is the single most critical factor for disposal, as halogenated waste streams require specialized, high-temperature incineration to prevent the formation of toxic dioxins and furans.[6][7] Mixing this waste with non-halogenated solvents will contaminate the entire container, leading to significant disposal costs and regulatory challenges.[7][8]
Carbaldehyde Oxime : The parent aldehyde, 2-Chloro-6-methoxyquinoline-3-carbaldehyde, is a known skin, eye, and respiratory irritant.[9] The oxime derivative should be assumed to carry similar irritant properties.[10] Combustion of nitrogen-containing compounds like oximes can produce toxic nitrogen oxides (NOx).[10]
Table 1: Hazard Profile Summary
Hazard Category
Description
Rationale & Primary Concern
Physical Hazard
Solid. Hazardous decomposition products upon combustion include nitrogen oxides (NOx), carbon oxides (CO, CO2), and hydrogen chloride gas.[10]
High-temperature incineration is required for complete destruction.
Health Hazard
Assumed to be an eye, skin, and respiratory irritant.[9] The quinoline core suggests potential for carcinogenicity, mutagenicity, and organ toxicity.[1][2][11]
Minimize exposure through engineering controls and appropriate Personal Protective Equipment (PPE).
Environmental Hazard
The quinoline moiety is toxic to aquatic life.[2][3] Must be prevented from entering drains or waterways.
Disposal must be contained and directed to a licensed hazardous waste facility.
| Special Disposal Class | Halogenated (Chlorinated) Organic Waste | Crucial for waste segregation. Requires separate collection from non-halogenated waste streams.[5][7] |
Immediate Safety & Personal Protective Equipment (PPE)
Before handling the chemical for use or disposal, ensure the following controls are in place.
Engineering Controls:
Always handle this compound within a properly functioning chemical fume hood to minimize inhalation exposure.[5]
Ensure an eyewash station and safety shower are readily accessible.
Personal Protective Equipment (PPE):
A risk assessment dictates the use of specific PPE to create a barrier between the researcher and the hazardous material.
Table 2: Required Personal Protective Equipment (PPE)
PPE Item
Specification
Rationale
Eye Protection
ANSI Z87.1 certified safety glasses with side shields or chemical splash goggles.[12]
Protects against splashes and potential airborne particles during transfer.
Provides a barrier against skin contact. Discard gloves immediately if contamination occurs and wash hands thoroughly.
| Body Protection | A buttoned laboratory coat. | Protects clothing and skin from contamination.[5] |
Emergency Procedures:
Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. If irritation persists, seek medical attention.[10]
Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical attention.[10]
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[10][13]
Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[10]
Core Disposal Protocol: A Step-by-Step Guide
This protocol ensures that 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime is managed safely from the point of generation to its final disposal.
Step 1: Waste Identification and Segregation
This is the most critical control point in the disposal process. Incorrect segregation can lead to dangerous chemical reactions, environmental release, and significant regulatory violations.
Identify as Hazardous: All waste containing 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime, including pure compound, reaction mixtures, and contaminated materials (e.g., weigh boats, gloves, absorbent pads), must be treated as hazardous waste.
Segregate as Halogenated: Due to the chlorine atom, this waste must be placed in a designated "HALOGENATED ORGANIC WASTE" container.[5] Do not mix with non-halogenated waste streams like acetone or methanol.
Caption: Waste Segregation Decision Workflow.
Step 2: Container Selection and Labeling
Container Choice: Use only containers approved by your institution's Environmental Health & Safety (EHS) department. The container must be made of a material compatible with the chemical waste (e.g., HDPE or glass for liquids) and must be in good condition with no leaks, cracks, or rust.[14]
Labeling: Proper labeling is mandatory. Affix a "Hazardous Waste" label to the container before adding any waste. The label must include:
The full chemical name: "2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime" and any other components in the waste mixture.
An indication of the hazards (e.g., Toxic, Irritant, Environmental Hazard).[14]
The date of accumulation start.
Step 3: Waste Accumulation and Storage
Location: Store waste containers in a designated Satellite Accumulation Area (SAA) within the laboratory. This area should be under the control of the operator and near the point of generation.
Closure: Keep waste containers securely closed at all times, except when actively adding waste.[14] This prevents the release of vapors and protects against spills.
Segregation: Store halogenated waste containers separately from non-halogenated waste and incompatibles like strong acids or oxidizers.
Step 4: Arranging for Final Disposal
Contact EHS: Once the container is full or you have finished the project, contact your institution's EHS department to arrange for a waste pickup.
Documentation: Complete any required waste manifests or pickup request forms accurately and completely.
Do Not Dispose On-Site: Never attempt to treat or dispose of this chemical yourself through evaporation in the fume hood (for solids) or neutralization.[5] Final disposal must be handled by a licensed professional waste disposal service.[10]
Spill and Emergency Procedures
Accidents can happen; a clear and practiced response is essential.
Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or the ventilation is inadequate.
Control: Remove all ignition sources.
Contain: For small, manageable spills, use a chemical spill kit. Cover the spill with an inert absorbent material like vermiculite, sand, or diatomaceous earth. Do not use combustible materials like paper towels.[15]
Collect: Carefully sweep or scoop the absorbed material into a suitable, sealable container. Use non-sparking tools if a flammable solvent is present.[13]
Dispose: Label the container as "Spill Debris containing 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime" and dispose of it as halogenated hazardous waste.
Decontaminate: Clean the spill area with a suitable solvent and soap and water. Collect all cleaning materials for disposal as hazardous waste.
Decontamination of Glassware and Surfaces
Initial Rinse: Rinse contaminated glassware with a small amount of a suitable organic solvent (e.g., acetone). This initial rinseate is hazardous and must be collected and disposed of as halogenated organic waste .
Secondary Wash: After the initial solvent rinse, glassware can be washed using standard laboratory detergents and procedures.
Surface Cleaning: Decontaminate work surfaces in the fume hood by wiping with a solvent-dampened cloth, followed by a soap and water wash. The cloth used for the solvent wipe must be disposed of as solid halogenated hazardous waste.
By adhering to this comprehensive guide, you ensure that the disposal of 2-Chloro-6-methoxy-3-quinolinecarbaldehyde oxime is conducted with the highest standards of safety, environmental responsibility, and regulatory compliance, reinforcing the culture of safety and excellence within your institution.
References
Safe Laboratory Practices: Handling and Disposing of Organic Substances. (2025, March 4). Chemistry.
Laboratory chemical waste.
Process for Disposal of Chlorinated Organic Residues. Industrial & Engineering Chemistry Process Design and Development.
SAFETY DATA SHEET - 8-Hydroxyquinoline-2-carboxaldehyde. (2014, September 12). Fisher Scientific.
Treatment and disposal of chemical wastes in daily labor
Quinoline - Hazardous Substance Fact Sheet. New Jersey Department of Health.
Quinoline - SAFETY DATA SHEET. (2025, May 13). Penta chemicals.
Safety Data Sheet: quinoline. (2019, April 11). Chemos GmbH&Co.KG.
SAFETY DATA SHEET - Chloro(pyridine)bis(dimethylglyoximato)cobalt(III). (2024, September 7). Sigma-Aldrich.
SAFETY DATA SHEET - 2-Butanone Oxime. (2025, August 22). TCI Chemicals.
SAFETY DATA SHEET - CloroxPro® Fraganzia® Multi-Purpose Cleaner Citrus Blossom. The Clorox Company.
USP SDS US - Sunitinib Mal
MSDS of 2-Chloro-3-quinoline carboxaldehyde oxime. (2008, October 27). Bladons.
2-Quinolinecarboxaldehyde, oxime SDS, 1131-68-6 Safety D
